3-Amino-3-(3-nitrophenyl)propanamide

Core Science & Biosynthesis

synthesis of 3-Amino-3-(3-nitrophenyl)propanamide

An In-depth Technical Guide to the Synthesis of 3-Amino-3-(3-nitrophenyl)propanamide

For the attention of Researchers, Scientists, and Drug Development Professionals. This guide details the synthesis, characterization, and theoretical framework for the preparation of 3-Amino-3-(3-nitrophenyl)propanamide, a key intermediate in medicinal chemistry.

Executive Summary

3-Amino-3-(3-nitrophenyl)propanamide is a β-amino amide derivative of significant interest in pharmaceutical development due to its structural motifs. As a derivative of β-amino acids, it serves as a crucial building block for the synthesis of various biologically active compounds. This guide provides a comprehensive overview of a robust synthetic route to this compound, focusing on a one-pot, three-component Mannich-type reaction. The causality behind experimental choices, self-validating protocols, and authoritative references are integrated to ensure scientific integrity and practical applicability.

Introduction and Strategic Overview

The synthesis of β-amino carbonyl compounds is a cornerstone of modern organic and medicinal chemistry.[1] These structures are precursors to a wide array of pharmaceuticals and natural products.[2] The target molecule, 3-Amino-3-(3-nitrophenyl)propanamide, features a chiral center and functional groups that make it an attractive intermediate for drug discovery.

The chosen synthetic strategy is a one-pot, three-component Mannich reaction . This approach is favored for its atom economy, operational simplicity, and the ability to generate molecular complexity in a single step.[1][2] The reaction brings together 3-nitrobenzaldehyde, an ammonia source, and an acetamide equivalent to form the desired product.

Reaction Mechanism and Rationale

The Mannich reaction, in this context, proceeds through the following key steps:

• Imine Formation: 3-Nitrobenzaldehyde reacts with a source of ammonia (e.g., ammonium chloride) to form an in-situ generated imine.

• Enolate Formation: A base abstracts an α-proton from acetamide to form a nucleophilic enolate.

• Nucleophilic Addition: The enolate attacks the electrophilic carbon of the imine, forming a new carbon-carbon bond and yielding the β-amino amide skeleton.

This one-pot approach is highly efficient as it avoids the isolation of intermediate products, which can often be unstable.[2]

Detailed Experimental Protocol

This protocol is based on established methodologies for Mannich-type reactions.[3]

Materials:

Compound	Molecular Weight ( g/mol )	Quantity (mmol)	Mass/Volume
3-Nitrobenzaldehyde	151.12	10	1.51 g
Acetamide	59.07	12	0.71 g
Ammonium Chloride	53.49	15	0.80 g
Sodium Hydroxide	40.00	12	0.48 g
Ethanol	-	-	20 mL
Ethyl Acetate	-	-	For extraction
Brine	-	-	For washing
Anhydrous Sodium Sulfate	-	-	For drying

Equipment:

• 100 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup and purification

Procedure:

• To a 100 mL round-bottom flask, add 3-nitrobenzaldehyde (1.51 g, 10 mmol), acetamide (0.71 g, 12 mmol), and ammonium chloride (0.80 g, 15 mmol).

• Add 20 mL of ethanol to the flask and stir the mixture at room temperature until all solids are dissolved.

• Slowly add a solution of sodium hydroxide (0.48 g, 12 mmol) in 5 mL of water to the reaction mixture.

• Attach a reflux condenser and heat the mixture to reflux (approximately 80°C) with continuous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 4-6 hours).

• After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Add 50 mL of water to the residue and transfer the mixture to a separatory funnel.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to obtain pure 3-Amino-3-(3-nitrophenyl)propanamide.

Characterization

The structure and purity of the synthesized 3-Amino-3-(3-nitrophenyl)propanamide should be confirmed by the following analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To determine the proton environment of the molecule.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the number and types of carbon atoms.

• IR (Infrared) Spectroscopy: To identify the key functional groups, such as the amine (N-H stretching), amide (C=O and N-H stretching), and nitro (N-O stretching) groups.

• MS (Mass Spectrometry): To determine the molecular weight of the compound.

• Melting Point: To assess the purity of the final product.

Visualizations

Reaction Scheme:

Caption: One-pot .

Experimental Workflow:

Caption: Step-by-step experimental workflow for the synthesis.

Safety Considerations

• 3-Nitrobenzaldehyde is a hazardous substance; handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Sodium hydroxide is corrosive. Avoid contact with skin and eyes.

• Perform the reaction in a well-ventilated fume hood.

• Ethanol is flammable; keep away from open flames.

Conclusion

This guide outlines a reliable and efficient method for the . The one-pot Mannich-type reaction is a robust and scalable approach, making it suitable for both research and development applications. The detailed protocol and characterization methods provide a solid foundation for the successful synthesis and validation of this important pharmaceutical intermediate.

References

• Der Pharma Chemica. Synthesis, Characterization of β-amino Carbonyl Complexes via Mannich Reaction and Study of Their Antibacterial Activity. Available at: [Link]

• Organic Chemistry Portal. β-Amino Acid synthesis by C-C coupling. Available at: [Link]

• SciSpace. One-pot Preparation of beta–amino Carbonyl Compounds by Mannich Reaction Using MgO/ZrO2 as Effective and Reusable Catalyst. Available at: [Link]

• ResearchGate. Asymmetric Mannich Reaction for the Synthesis of β-Amino Amides. Available at: [Link]

• International Journal of Science and Research (IJSR). Synthesis of β-Amino Carbonyl Compounds via Mannich reaction using sulfated MCM-41. Available at: [Link]

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• 3. ijitee.org [ijitee.org]

A Technical Guide to the Structural Elucidation of 3-Amino-3-(3-nitrophenyl)propanamide

Abstract

The definitive structural confirmation of novel chemical entities is a cornerstone of chemical research and drug development. This guide provides a comprehensive, in-depth methodology for the structural elucidation of 3-Amino-3-(3-nitrophenyl)propanamide, a compound featuring a chiral center and multiple key functional groups. We move beyond a simple recitation of techniques, instead detailing an integrated analytical strategy that combines Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and a suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments. The causality behind experimental choices is explored, ensuring a self-validating and logical workflow. This document is intended for researchers, scientists, and drug development professionals who require a robust framework for characterizing complex small molecules.

Introduction: The Imperative for Unambiguous Characterization

3-Amino-3-(3-nitrophenyl)propanamide (C₉H₁₁N₃O₃) is a small molecule incorporating a primary amide, a primary amine at a benzylic position, and an aromatic nitro group. The presence of these functionalities, particularly the chiral center at the C3 position, suggests potential applications in medicinal chemistry and materials science. Before any such application can be explored, its molecular structure must be unequivocally confirmed. The elucidation process is not merely a checklist of analytical techniques but a logical puzzle where each piece of spectroscopic data constrains the possible structure until only one solution remains.

This guide presents a systematic approach, beginning with the determination of the molecular formula and proceeding through the identification of functional groups and the assembly of the carbon-hydrogen framework. We will demonstrate how a combination of orthogonal analytical techniques provides the necessary cross-validation to establish the structure with the highest degree of confidence.

The Integrated Spectroscopic Workflow

A multi-technique approach is essential for mitigating the risk of misinterpretation inherent in any single method. Our strategy relies on the synergy between Mass Spectrometry, IR Spectroscopy, and NMR Spectroscopy.

• Mass Spectrometry (MS) : Provides the molecular weight and elemental composition, which is the foundational first step.

• Infrared (IR) Spectroscopy : Offers a rapid and definitive confirmation of the key functional groups present.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Delivers the detailed atomic-level connectivity map, establishing the precise arrangement of atoms and the final constitution of the molecule.[1]

The logical flow of this process is designed to be sequential and self-reinforcing, as illustrated below.

Caption: An integrated workflow for spectroscopic analysis.

Foundational Analysis: Mass Spectrometry and Infrared Spectroscopy

The initial steps focus on confirming the elemental composition and the presence of key functional groups.

High-Resolution Mass Spectrometry (HRMS)

The first objective is to verify the molecular formula. Electrospray ionization (ESI) is a suitable soft ionization technique for this polar molecule.

Expected Result: The protonated molecule [M+H]⁺ would be observed. The high-resolution measurement of its mass-to-charge ratio (m/z) allows for the calculation of the elemental formula with a high degree of certainty.

Parameter	Expected Value
Molecular Formula	C₉H₁₁N₃O₃
Monoisotopic Mass	197.0800 g/mol
[M+H]⁺ Exact Mass	198.0873 g/mol
Required Mass Accuracy	< 5 ppm

The experimental observation of an ion at m/z 198.0873 (within 5 ppm tolerance) provides strong evidence for the elemental formula C₉H₁₁N₃O₃.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR provides a rapid fingerprint of the molecule's functional groups. The spectrum is expected to show distinct absorption bands characteristic of the primary amine, primary amide, and nitro groups.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode	Characteristics
3400 - 3300	Primary Amine (R-NH₂)	N-H Stretch	Two distinct sharp-to-medium peaks.[2][3]
3350 - 3180	Primary Amide (R-CONH₂)	N-H Stretch	Two medium peaks, often broad.[4]
1680 - 1630	Primary Amide	C=O Stretch (Amide I)	Strong, sharp peak.[4]
1650 - 1590	Primary Amine / Amide	N-H Bend (Scissoring)	Medium absorption.[4][5]
1550 & 1350	Nitro Group (Ar-NO₂)	Asymmetric & Symmetric N-O Stretch	Two strong, distinct peaks.[6]

The simultaneous observation of these bands provides compelling evidence for the presence of all three key functional groups, guiding the subsequent, more detailed NMR analysis.

Detailed Structural Assembly: NMR Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of the molecule.[7] A combination of 1D and 2D experiments is required to assemble the complete structure.

Predicted ¹H and ¹³C NMR Data

The following tables summarize the predicted chemical shifts (δ) in ppm, multiplicities, and coupling constants (J) in Hz. These predictions are based on established principles of NMR spectroscopy and data from structurally similar compounds.[8]

Table 1: Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Proton Label	Predicted δ (ppm)	Multiplicity	J (Hz)	Integration	Assignment
H-2'	8.15	s (broad)	-	1H	Aromatic
H-4'	7.95	d	8.0	1H	Aromatic
H-6'	7.75	d	7.8	1H	Aromatic
H-5'	7.60	t	7.9	1H	Aromatic
H-3	4.50	dd	8.5, 6.0	1H	Methine (CH)
H-2a	2.60	dd	15.0, 6.0	1H	Methylene (CH₂)
H-2b	2.50	dd	15.0, 8.5	1H	Methylene (CH₂)
Amide-NH₂	7.30, 6.80	s (broad)	-	2H	CONH₂
Amine-NH₂	2.50 (exchangeable)	s (broad)	-	2H	CH-NH₂

Note: The methylene protons (H-2a, H-2b) are diastereotopic due to the adjacent chiral center and are expected to show a geminal coupling (~15.0 Hz) and distinct vicinal couplings to H-3.

Table 2: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Carbon Label	Predicted δ (ppm)	Assignment
C-1	173.0	Carbonyl (C=O)
C-1'	148.5	Aromatic (C-NO₂)
C-3'	145.0	Aromatic (C-CH)
C-5'	130.0	Aromatic (CH)
C-6'	122.0	Aromatic (CH)
C-2'	121.5	Aromatic (CH)
C-4'	135.0	Aromatic (CH)
C-3	52.0	Methine (CH-NH₂)
C-2	42.0	Methylene (CH₂)

2D NMR for Connectivity Confirmation

While 1D NMR provides the list of parts, 2D NMR shows how they are connected.[9]

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings, establishing the spin systems.

  • Expected Key Correlation: A strong cross-peak between the H-3 methine proton (δ ~4.50) and the H-2 methylene protons (δ ~2.50-2.60) would confirm the propanamide backbone. Correlations between the aromatic protons would confirm their relative positions on the ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment maps each proton to its directly attached carbon.

  • Expected Key Correlations: It would link the proton signals in Table 1 to their corresponding carbon signals in Table 2 (e.g., H-3 at δ 4.50 to C-3 at δ 52.0).

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for connecting the different fragments of the molecule. It shows correlations between protons and carbons that are 2 or 3 bonds away.

Sources

• 1. The Evolving Landscape of NMR Structural Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

In-Depth Technical Guide: Synthesis, Nomenclature, and Application of 3-Amino-3-(3-nitrophenyl)propanamide

Executive Summary

In the landscape of modern drug discovery, non-proteinogenic amino acids and their derivatives serve as critical building blocks for developing metabolically stable peptidomimetics. 3-Amino-3-(3-nitrophenyl)propanamide (CAS: 158325-90-7) is a quintessential -amino amide derivative. By displacing the amino group to the -carbon, molecules incorporating this motif exhibit profound resistance to proteolytic cleavage, a highly desirable pharmacokinetic trait in treating inflammatory diseases and designing integrin antagonists[1].

This whitepaper provides an authoritative deconstruction of its IUPAC nomenclature, details a self-validating synthetic workflow, and outlines the analytical parameters required for rigorous quality control in pharmaceutical development.

Deconstructive IUPAC Nomenclature & Stereochemical Logic

The IUPAC name 3-amino-3-(3-nitrophenyl)propanamide is derived through a systematic hierarchical breakdown of the molecule's functional groups and carbon skeleton.

• Principal Functional Group: The highest-priority functional group is the primary amide ( ). According to IUPAC nomenclature, this dictates the suffix -amide .

• Parent Carbon Chain: The longest carbon chain containing the principal functional group consists of three carbons. Thus, the parent alkane is propane, resulting in the root propanamide . Numbering begins at the carbonyl carbon (C1).

• Substituents: At the -carbon (C3), there are two substituents:

  • An amino group ( ).

  • A 3-nitrophenyl group (a benzene ring substituted with a nitro group at the meta position relative to the point of attachment).

Stereochemical Assignment (Cahn-Ingold-Prelog Rules)

The C3 carbon is a chiral center, meaning the compound exists as two enantiomers: and . To assign the absolute configuration, we apply the Cahn-Ingold-Prelog (CIP) priority rules based on atomic number:

• (Priority 1): Nitrogen has the highest atomic number (7) among the atoms directly attached to C3.

• (Priority 2): The aromatic carbon is bonded to other carbons in the ring (treated as bonded to three carbons due to the double bond).

• (Priority 3): The C2 methylene carbon is bonded to one carbon (C1) and two hydrogens.

• (Priority 4): Hydrogen has the lowest atomic number (1).

If the hydrogen atom is oriented away from the viewer (dashed wedge), a clockwise sequence from Priority 1 2 3 designates the (3R) enantiomer, while a counter-clockwise sequence designates the (3S) enantiomer.

Synthetic Methodology & Causality

The synthesis of 3-amino-3-(3-nitrophenyl)propanamide is typically achieved via a two-stage process: the construction of the -amino acid backbone followed by targeted amidation.

Stage 1: The Rodionov Reaction

The classical approach to synthesizing the precursor rac-3-amino-3-(3-nitrophenyl)propanoic acid is the Rodionov reaction[2]. This multicomponent condensation utilizes 3-nitrobenzaldehyde, malonic acid, and ammonium acetate[3].

• Mechanistic Causality: Ammonium acetate acts dually as a basic catalyst and the nitrogen source. The reaction initiates with a Knoevenagel condensation between the aldehyde and malonic acid. Subsequent Michael addition of ammonia to the -unsaturated intermediate, followed by heat-driven decarboxylation, yields the racemic -amino acid.

Stage 2: Amidation

Direct conversion of a carboxylic acid to an amide using ammonia requires harsh conditions that can degrade the nitroaromatic system. Instead, orthogonal activation using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole) is employed.

• Mechanistic Causality: EDC activates the carboxyl group, but the resulting O-acylisourea is prone to racemization and side reactions. The addition of HOBt rapidly converts this into a stable, highly reactive OBt-ester. Ammonium chloride, when neutralized by a mild base like DIPEA, provides an in situ source of ammonia to smoothly form the primary amide.

Fig 1. Two-step synthetic workflow from 3-nitrobenzaldehyde to the target β-amino amide.

Self-Validating Experimental Protocol: Amidation

The following protocol details the conversion of the -amino acid to the target amide, incorporating self-validating checkpoints to ensure reaction integrity.

Reagents: rac-3-Amino-3-(3-nitrophenyl)propanoic acid (1.0 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq), (2.0 eq), DIPEA (3.0 eq), Anhydrous DMF.

Step-by-Step Methodology:

• Activation Phase: Dissolve the precursor acid in anhydrous DMF to achieve a 0.2 M concentration. Cool the mixture to 0 °C under an inert argon atmosphere. Add HOBt followed by EDC·HCl. Stir for 30 minutes.

  • Validation Checkpoint 1: TLC (DCM:MeOH 9:1) should indicate the consumption of the starting acid and the appearance of a transient, less polar spot corresponding to the OBt-ester.

• Nucleophilic Addition: Add to the chilled solution. Slowly add DIPEA dropwise to liberate ammonia in situ. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Validation Checkpoint 2: TLC should reveal the disappearance of the OBt-ester and the formation of a highly polar, UV-active spot (the target amide).

• Quenching & Workup: Dilute the reaction mixture with Ethyl Acetate (EtOAc). Wash sequentially with saturated aqueous (to remove unreacted acid and HOBt byproducts) and brine.

• Isolation: Dry the organic layer over anhydrous , filter, and concentrate in vacuo. Recrystallize the crude product from Ethanol/Hexane to yield pure rac-3-amino-3-(3-nitrophenyl)propanamide.

Chiral Resolution Workflow

Because the Rodionov reaction yields a racemate, isolating the enantiopure or form requires downstream resolution, typically via diastereomeric salt formation or enzymatic transamination[2].

Fig 2. Classical chiral resolution workflow for isolating enantiopure β-amino amides.

Analytical Characterization

To verify the structural integrity and purity of the synthesized 3-amino-3-(3-nitrophenyl)propanamide, the following quantitative analytical parameters must be met.

Analytical Technique	Target Parameter	Expected Signal / Value	Diagnostic Significance
H NMR (400 MHz, DMSO- )	C3 Methine Proton	4.50 ppm (t, 1H)	Confirms the presence of the chiral center and adjacent methylene coupling.
H NMR (400 MHz, DMSO- )	Amide Protons	6.90 & 7.40 ppm (br s, 2H)	Validates successful amidation (primary amide ).
C NMR (100 MHz, DMSO- )	Carbonyl Carbon	172.5 ppm	Confirms the amide carbonyl environment.
HRMS (ESI-TOF)	Ion	m/z calc: 210.0879, found: 210.0882	Verifies the exact molecular mass and elemental formula ( ).
Chiral HPLC	Enantiomeric Excess (ee)	Two distinct peaks (1:1 ratio)	Validates racemic nature prior to resolution; used post-resolution to calculate ee%.

Applications in Drug Development

The structural topology of 3-amino-3-(3-nitrophenyl)propanamide makes it a highly versatile intermediate. The meta-nitro group can be easily reduced to an aniline via catalytic hydrogenation (e.g., Pd/C, ). This newly formed aniline can undergo further functionalization—such as coupling with various electrophiles to form benzimidazoles or ureas—creating a diverse library of compounds. Such derivatives are frequently investigated as potent inhibitors of protein-protein interactions and as selective antagonists for integrin receptors implicated in pulmonary fibrosis and tumor metastasis[1].

References

• Romanova, N. N., Gravis, A. G., Kudan, P. V., & Bundel', Y. G. (2001). Solvent-free stereoselective synthesis of β-aryl-β-amino acid esters by the Rodionov reaction using microwave irradiation. Mendeleev Communications.[Link]

• Siddiqui, A. A., et al. (2024). Exemplifying Natural (R)‑β-Transamination Potential of Fold Type-IV Transaminase for Kinetic Resolution of rac-β-Amino Acids Synthesized from Aldehydes. ACS Sustainable Chemistry & Engineering.[Link]

• Robinson, H., et al. (2020). Iridium-catalysed C–H borylation of β-aryl-aminopropionic acids. Organic & Biomolecular Chemistry.[Link]

• Kato, Y., et al. (2006).Pyroglutamic acid derivatives and related compounds which inhibit leukocyte adhesion mediated by VLA-4.

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• 3. Iridium-catalysed C–H borylation of β-aryl-aminopropionic acids - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB01495H [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Utilization of 3-Amino-3-(3-nitrophenyl)propanamide as a Versatile Precursor in Organic Synthesis

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and professionals in drug development on the synthetic utility of 3-Amino-3-(3-nitrophenyl)propanamide. This trifunctional building block, possessing a primary amine, an amide, and an aromatic nitro group, serves as a highly versatile precursor for the synthesis of a diverse array of complex organic molecules. The strategic positioning of these functional groups allows for a range of chemical transformations, including modifications of the amino and nitro groups, and participation in cyclization reactions to form various heterocyclic scaffolds of medicinal interest. This guide details several core applications and provides robust, step-by-step protocols for key synthetic transformations.

Introduction: The Strategic Value of 3-Amino-3-(3-nitrophenyl)propanamide

3-Amino-3-(3-nitrophenyl)propanamide is a chiral β-amino amide derivative with significant potential in synthetic organic chemistry. Its structure is primed for the generation of molecular diversity due to three key reactive centers:

• The Primary Aliphatic Amine: A nucleophilic center readily available for N-alkylation, N-acylation, and sulfonylation, allowing for the introduction of a wide variety of substituents.

• The Aromatic Nitro Group: This electron-withdrawing group can be readily reduced to a primary aromatic amine, a pivotal transformation that opens up a vast landscape of subsequent reactions, including diazotization and coupling, or participation in the formation of fused heterocyclic systems.

• The Primary Amide: While generally stable, the amide functionality can be hydrolyzed to the corresponding carboxylic acid or reduced to a primary amine under specific conditions, further expanding the synthetic possibilities.

The presence of these three functional groups in a single, readily accessible molecule makes 3-Amino-3-(3-nitrophenyl)propanamide an attractive starting material for the synthesis of novel compounds, particularly in the realm of medicinal chemistry where nitrogen-containing heterocycles and substituted aromatic amines are prevalent motifs in bioactive molecules.[1][2]

Core Synthetic Applications and Strategic Pathways

The synthetic utility of 3-Amino-3-(3-nitrophenyl)propanamide can be broadly categorized into three main strategic pathways, as illustrated in the workflow diagram below.

Caption: Key synthetic pathways originating from 3-Amino-3-(3-nitrophenyl)propanamide.

Functionalization of the Primary Aliphatic Amine

The primary amine of 3-Amino-3-(3-nitrophenyl)propanamide is a potent nucleophile, readily undergoing reactions with a variety of electrophiles. This allows for the straightforward synthesis of a library of N-substituted derivatives.

2.1.1. N-Acylation

Acylation with acid chlorides or anhydrides introduces an amide linkage, a common feature in many drug molecules. This reaction is typically high-yielding and proceeds under mild conditions.

2.1.2. N-Sulfonylation

Reaction with sulfonyl chlorides yields sulfonamides, a privileged functional group in medicinal chemistry known for its ability to act as a hydrogen bond donor and acceptor, and for its metabolic stability.

2.1.3. N-Alkylation

Reductive amination or direct alkylation with alkyl halides can be employed to introduce alkyl groups at the nitrogen center, further diversifying the molecular scaffold.

Transformation of the Aromatic Nitro Group

The reduction of the aromatic nitro group to a primary amine is arguably the most powerful transformation for this precursor. This reaction is typically clean and high-yielding, and it generates a key intermediate, 3-Amino-3-(3-aminophenyl)propanamide, which is a 1,3-diamine synthon poised for cyclization reactions.

Commonly used methods for nitro group reduction include:

• Catalytic Hydrogenation: Using hydrogen gas with a palladium on carbon (Pd/C) catalyst is a clean and efficient method.

• Metal-Mediated Reductions: Reagents such as tin(II) chloride (SnCl2) in an acidic medium or iron powder in acetic acid are also highly effective.[3]

Synthesis of Heterocyclic Systems

The in situ or isolated 3-Amino-3-(3-aminophenyl)propanamide is an ideal precursor for the synthesis of a variety of nitrogen-containing heterocycles.[1][4] The two amino groups can react with bifunctional electrophiles to form fused ring systems.

2.3.1. Synthesis of 1,4-Benzodiazepine Scaffolds

Reaction of the diamine intermediate with a β-dicarbonyl compound or its equivalent can lead to the formation of a seven-membered benzodiazepine ring, a core structure in many centrally acting drugs.

2.3.2. Synthesis of Quinoxaline Derivatives

Condensation of the diamine with a 1,2-dicarbonyl compound, such as glyoxal or its derivatives, provides a straightforward route to quinoxalines, which are present in numerous biologically active compounds.

Detailed Experimental Protocols

Disclaimer: These protocols are representative and may require optimization for specific substrates and scales. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: General Procedure for N-Acylation of 3-Amino-3-(3-nitrophenyl)propanamide

This protocol describes the acylation of the primary aliphatic amine with an acid chloride.

Materials:

• 3-Amino-3-(3-nitrophenyl)propanamide

• Acid chloride (e.g., acetyl chloride, benzoyl chloride) (1.1 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Dissolve 3-Amino-3-(3-nitrophenyl)propanamide (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer.

• Add TEA (1.5 eq) to the solution and cool the flask to 0 °C in an ice bath.

• Dissolve the acid chloride (1.1 eq) in a small amount of anhydrous DCM and add it dropwise to the stirred reaction mixture over 15 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with saturated NaHCO3 solution and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude N-acylated product.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Parameter	Value
Typical Scale	1-10 mmol
Reaction Time	2-4 hours
Temperature	0 °C to room temperature
Expected Yield	85-95%

Protocol 2: Reduction of the Aromatic Nitro Group via Catalytic Hydrogenation

This protocol details the conversion of the nitro group to a primary amine using H2 and a palladium catalyst.

Caption: Experimental workflow for the catalytic hydrogenation of the nitro group.

Materials:

• 3-Amino-3-(3-nitrophenyl)propanamide

• 10% Palladium on activated carbon (Pd/C) (5-10 mol%)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H2) supply (balloon or hydrogenation apparatus)

• Celite® or another filter aid

• Round-bottom flask or hydrogenation vessel, magnetic stirrer

Procedure:

• In a suitable reaction vessel, dissolve 3-Amino-3-(3-nitrophenyl)propanamide (1.0 eq) in methanol.

• Carefully add 10% Pd/C (5-10 mol%) to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Seal the vessel and evacuate the atmosphere, then backfill with hydrogen gas. Repeat this cycle three times.

• Maintain a positive pressure of hydrogen (a balloon is sufficient for small-scale reactions) and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Once the starting material is consumed, carefully vent the hydrogen atmosphere and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with additional methanol.

• Combine the filtrates and concentrate under reduced pressure to afford the desired 3-Amino-3-(3-aminophenyl)propanamide, which is often used in the next step without further purification.

Parameter	Value
Catalyst Loading	5-10 mol%
Pressure	1 atm (balloon) to 50 psi
Reaction Time	4-12 hours
Expected Yield	>95% (crude)

Protocol 3: Synthesis of a Dihydro-1H-1,4-benzodiazepin-2-one Derivative

This protocol outlines a potential cyclization reaction of the diamine intermediate with ethyl acetoacetate to form a benzodiazepine scaffold.

Materials:

• 3-Amino-3-(3-aminophenyl)propanamide (from Protocol 2)

• Ethyl acetoacetate (1.1 eq)

• Acetic acid (catalytic amount)

• Toluene or Xylene

• Dean-Stark apparatus (optional, for water removal)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Combine 3-Amino-3-(3-aminophenyl)propanamide (1.0 eq), ethyl acetoacetate (1.1 eq), and a catalytic amount of acetic acid in toluene in a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if desired).

• Heat the reaction mixture to reflux (approximately 110 °C for toluene) and maintain for 12-24 hours. The reaction involves an initial condensation to form an enamine, followed by intramolecular cyclization and loss of ethanol.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate upon cooling. If so, collect the solid by filtration. If not, concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography (silica gel, using a gradient of ethyl acetate in hexanes) or recrystallization from a suitable solvent system (e.g., ethanol/water).

Characterization Data (Hypothetical)

Below is a table of expected characterization data for a representative product, N-(3-(3-nitrophenyl)-1-oxopropan-2-yl)acetamide, synthesized via Protocol 1 using acetyl chloride.

Analysis	Expected Data
¹H NMR (400 MHz, DMSO-d₆)	δ 8.20 (t, J = 2.0 Hz, 1H), 8.15 (dd, J = 8.2, 1.8 Hz, 1H), 7.80 (d, J = 7.8 Hz, 1H), 7.65 (t, J = 8.0 Hz, 1H), 7.20 (s, 1H), 6.90 (s, 1H), 4.60 (q, J = 7.0 Hz, 1H), 2.80-2.60 (m, 2H), 1.90 (s, 3H).
¹³C NMR (100 MHz, DMSO-d₆)	δ 173.0, 169.5, 148.0, 145.0, 136.0, 130.0, 123.0, 121.0, 52.0, 40.0, 22.5.
Mass Spec (ESI+)	m/z 252.09 [M+H]⁺

Conclusion

3-Amino-3-(3-nitrophenyl)propanamide is a valuable and versatile building block for organic synthesis. Its three distinct functional groups can be selectively manipulated to generate a wide range of complex molecules. The protocols detailed herein provide a solid foundation for researchers to explore the synthetic potential of this precursor, particularly in the construction of libraries of compounds for drug discovery and development. The key transformation involving the reduction of the nitro group to an amine opens the door to a rich area of heterocyclic chemistry, making this compound a strategic choice for accessing novel chemical space.

References

• Reaction development. a) Diverse amino compounds 3 a–3 i were used in... - ResearchGate. Available at: [Link]

• Organic Syntheses Procedure. Available at: [Link]

• Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations - MDPI. Available at: [Link]

• BR0009277A - Preparation process of 3s-3-amino-3-aryl propionic acid and derivatives thereof - Google Patents.

• synthesis of 2-amino-3-phenylpropan-1-ol compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies - Rasayan Journal of Chemistry. Available at: [Link]

• Aminoacids in the Synthesis of Heterocyclic Systems: The Synthesis of Triazinoquinazolinones, Triazepinoquinazolinones and Triazocinoquinazolinones of Potential Biological Interest - PMC. Available at: [Link]

• KR0150566B1 - Method for preparing 3-amino heterocyclic amine derivative having optical activity - Google Patents.

• Synthesis of Novel Heterocyclic a-Amino Acids - Open Research Online. Available at: [Link]

• Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands - PubMed. Available at: [Link]

Sources

• 1. Aminoacids in the Synthesis of Heterocyclic Systems: The Synthesis of Triazinoquinazolinones, Triazepinoquinazolinones and Triazocinoquinazolinones of Potential Biological Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. KR0150566B1 - Method for preparing 3-amino heterocyclic amine derivative having optical activity - Google Patents [patents.google.com]

Application Note: In Vitro Assays for Evaluating the Efficacy of 3-Amino-3-(3-nitrophenyl)propanamide

Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Compound: 3-Amino-3-(3-nitrophenyl)propanamide (CAS: 158325-90-7) Primary Applications: Peptidomimetic building block, Exopeptidase Inhibitor Screening (DPP-4 and Aminopeptidase N)

Introduction & Mechanistic Rationale

3-Amino-3-(3-nitrophenyl)propanamide is a β -amino amide derivative. In drug discovery, β -amino acids and their amides are highly valued for their metabolic stability against proteolytic degradation and their ability to mimic the transition states of peptide bond cleavage.

As a Senior Application Scientist, I recommend evaluating this compound against two primary exopeptidase targets where the β -amino amide pharmacophore has historically shown profound efficacy:

• Dipeptidyl Peptidase-4 (DPP-4): A serine exopeptidase critical in glucose metabolism. The primary amine of the β -amino amide competitively anchors to the active site glutamate residues, while the electron-withdrawing 3-nitrophenyl group can exploit halogen/pi-interactions within the S1 or S2 hydrophobic pockets[1].

• Aminopeptidase N (APN/CD13): A zinc-dependent metalloprotease implicated in tumor angiogenesis and metastasis. The free amino group acts as a potent chelator for the catalytic Zn2+ ion, effectively stalling substrate hydrolysis[2].

To rigorously validate the efficacy of 3-Amino-3-(3-nitrophenyl)propanamide, we must employ a self-validating, tiered in vitro screening cascade.

Experimental Workflow

Tiered in vitro screening cascade for evaluating β-amino amide derivatives.

In Vitro Assay Protocols

The following protocols are designed with built-in controls to ensure scientific integrity. Every assay must include a Compound Blank to rule out auto-fluorescence or background absorbance caused by the nitroaromatic ring of the test compound.

Protocol A: Fluorometric DPP-4 Inhibition Assay

This assay relies on the cleavage of the fluorogenic peptide substrate Gly-Pro-AMC. Intact Gly-Pro-AMC is internally quenched; upon cleavage by DPP-4, free 7-amino-4-methylcoumarin (AMC) is released, yielding a highly fluorescent signal[1],[3].

Materials:

• Buffer: 50 mM Tris-HCl (pH 8.0).

• Enzyme: Recombinant human DPP-4 (approx. 1.7 mU/mL final concentration).

• Substrate: Gly-Pro-AMC (200 µM stock in DMSO).

• Positive Control: Sitagliptin (10 µM).

Step-by-Step Procedure:

• Compound Preparation: Dissolve 3-Amino-3-(3-nitrophenyl)propanamide in 100% DMSO to create a 10 mM stock. Perform serial dilutions in the assay buffer (keep final DMSO concentration ≤ 1% to prevent enzyme denaturation).

• Pre-incubation: In a 96-well black microplate, combine 25 µL of the diluted test compound, 25 µL of DPP-4 enzyme solution, and 25 µL of assay buffer.

• Control Wells:

  • Vehicle Control: 1% DMSO in buffer + Enzyme.

  • Background Control: 1% DMSO in buffer (No Enzyme).

  • Compound Blank: Test compound + Buffer (No Enzyme) to check for auto-fluorescence.

• Equilibration: Incubate the plate at 37°C for 10 minutes to allow the inhibitor to equilibrate with the enzyme active site[1].

• Reaction Initiation: Add 25 µL of Gly-Pro-AMC substrate (final concentration 50 µM) to all wells.

• Kinetic Read: Immediately transfer the plate to a fluorescence microplate reader. Monitor fluorescence kinetically at λex​ = 360 nm and λem​ = 460 nm every 1 minute for 30 minutes at 37°C[1],[4].

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear slope of the fluorescence-time curve ( Δ RFU/min). Calculate % Inhibition relative to the vehicle control.

Protocol B: Colorimetric Aminopeptidase N (APN) Inhibition Assay

This assay utilizes L-Leucine-p-nitroanilide (L-Leu-pNA). APN cleaves the amide bond, releasing p-nitroaniline, which produces a distinct yellow color measurable at 405 nm[2],[5].

Critical Insight: Because the test compound contains a 3-nitrophenyl group, it may have residual absorbance near 400 nm. The Compound Blank is absolutely mandatory here to subtract baseline absorbance.

Materials:

• Buffer: 50 mM Phosphate-Buffered Saline (PBS), pH 7.2.

• Enzyme: Microsomal APN (Porcine Kidney or Recombinant Human).

• Substrate: L-Leu-pNA (2 mM stock).

• Positive Control: Bestatin (10 µM).

Step-by-Step Procedure:

• Setup: In a 96-well clear-bottom plate, add 10 µL of the test compound (various concentrations) and 10 µL of APN enzyme solution. Adjust the volume to 150 µL with PBS buffer[5].

• Pre-incubation: Incubate at 37°C for 5 minutes with orbital shaking[2].

• Initiation: Add 50 µL of L-Leu-pNA substrate to initiate the reaction.

• Detection: Read the absorbance at 405 nm continuously for 30-40 minutes at 37°C using a microplate reader[2],[5].

• Correction: Subtract the absorbance of the Compound Blank (compound + buffer + substrate, no enzyme) from the corresponding test wells before calculating the IC 50​ .

Mechanism of Action: Kinetic Profiling

To prove that 3-Amino-3-(3-nitrophenyl)propanamide acts as a true pharmacological inhibitor rather than an assay artifact (e.g., an aggregator or denaturant), kinetic profiling is required.

Procedure for Lineweaver-Burk Analysis:

• Select 3-4 fixed concentrations of the test compound (e.g., 0, 0.5× IC 50​ , 1× IC 50​ , 2× IC 50​ ).

• Run the DPP-4 or APN assay as described above, but vary the substrate concentration across a wide range (e.g., 10 µM to 200 µM)[1].

• Plot 1/V0​ (y-axis) versus 1/[S] (x-axis).

• Interpretation: If the lines intersect at the y-axis, the compound is a competitive inhibitor (typical for β -amino amides binding the active site). If they intersect on the x-axis, it is a non-competitive inhibitor.

Quantitative Data Presentation

When reporting the efficacy of 3-Amino-3-(3-nitrophenyl)propanamide, structure your quantitative data to allow immediate comparison against clinical and biochemical standards. Below is a standardized template for reporting your assay results.

Table 1: Inhibitory Profile of 3-Amino-3-(3-nitrophenyl)propanamide vs. Standard Controls

Compound	Target Enzyme	IC 50​ ( μ M) ± SD	Ki​ ( μ M)	Inhibition Type	Hill Slope ( nH​ )
3-Amino-3-(3-nitrophenyl)propanamide	DPP-4	[Assay Data]	[Assay Data]	Competitive	~1.0
Sitagliptin (Positive Control)	DPP-4	0.018 ± 0.002	0.009	Competitive	1.02
3-Amino-3-(3-nitrophenyl)propanamide	APN	[Assay Data]	[Assay Data]	Competitive	~1.0
Bestatin (Positive Control)	APN	4.5 ± 0.3	2.1	Competitive	0.98

Note: A Hill slope near 1.0 indicates standard 1:1 stoichiometric binding without cooperativity or aggregation-based inhibition.

Troubleshooting & Best Practices

• Solubility Issues: β -amino amides with nitroaromatic rings can occasionally precipitate in aqueous buffers. If cloudiness is observed, visually inspect the wells under a microscope. Ensure the DMSO stock is fully dissolved before dilution, and never exceed 2% final DMSO in the assay, as this will artificially lower enzyme activity.

• Inner-Filter Effect (IFE): In the fluorometric DPP-4 assay, if the test compound absorbs light at 360 nm or 460 nm, it will quench the AMC fluorescence artificially. Run an IFE control by adding the compound to a known concentration of free AMC and measuring the signal drop.

Sources

• 1. Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Establishment of a screening protocol for identification of aminopeptidase N inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journal.uii.ac.id [journal.uii.ac.id]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. Aminopeptidase N Inhibitors as Pointers for Overcoming Antitumor Treatment Resistance [mdpi.com]

Application Notes and Protocols for the Derivatization of 3-Amino-3-(3-nitrophenyl)propanamide for Enhanced Biological Activity

Introduction: Unlocking the Therapeutic Potential of a Versatile Scaffold

3-Amino-3-(3-nitrophenyl)propanamide is a synthetic molecule featuring a chiral center, a primary amine, an amide, and a nitro-substituted aromatic ring. This combination of functional groups presents a compelling scaffold for medicinal chemistry, offering multiple points for structural modification to modulate its physicochemical and pharmacological properties. The presence of the nitrophenyl group is of particular interest, as this moiety is found in numerous bioactive compounds and can influence electronic properties and interactions with biological targets.[1][2] Derivatization of the core 3-Amino-3-(3-nitrophenyl)propanamide structure is a rational approach to enhance its therapeutic potential, aiming to improve potency, selectivity, and pharmacokinetic profiles.[3]

This guide provides a comprehensive overview of strategic derivatization approaches for 3-Amino-3-(3-nitrophenyl)propanamide, complete with detailed, field-proven protocols for synthesis, characterization, and biological evaluation. We will explore modifications of the primary amino group and the propanamide moiety to generate a library of novel compounds with potentially enhanced antimicrobial and anti-inflammatory activities.

Strategic Derivatization Pathways

The derivatization strategy for 3-Amino-3-(3-nitrophenyl)propanamide will focus on two primary sites of modification: the primary amino group and the amide functionality. These modifications are designed to explore the structure-activity relationship (SAR) of the resulting derivatives.

Caption: Derivatization strategies for 3-Amino-3-(3-nitrophenyl)propanamide.

I. N-Acylation of the Primary Amino Group

The introduction of various acyl groups to the primary amine can significantly impact the molecule's lipophilicity, hydrogen bonding capacity, and steric bulk, thereby influencing its interaction with biological targets. N-acylation is a common and effective strategy in drug discovery to enhance biological activity.[4]

Protocol 1: General Procedure for N-Acylation

This protocol describes a general method for the N-acylation of 3-Amino-3-(3-nitrophenyl)propanamide using an acyl chloride in the presence of a base.

Materials:

• 3-Amino-3-(3-nitrophenyl)propanamide

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride) (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Dissolve 3-Amino-3-(3-nitrophenyl)propanamide (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Add the base (TEA or DIPEA, 1.5 eq) to the stirred solution.

• Slowly add the acyl chloride (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[5]

II. N-Alkylation of the Primary Amino Group

N-alkylation introduces alkyl or substituted alkyl groups to the primary amine, which can alter the compound's basicity and lipophilicity. This modification can lead to improved cell permeability and target engagement.[6]

Protocol 2: Reductive Amination for N-Alkylation

This protocol utilizes a reductive amination approach, which is a mild and efficient method for N-alkylation.[7]

Materials:

• 3-Amino-3-(3-nitrophenyl)propanamide

• Aldehyde or Ketone (1.1 eq)

• Methanol (MeOH) or Dichloroethane (DCE)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN) (1.5 eq)

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Dissolve 3-Amino-3-(3-nitrophenyl)propanamide (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in MeOH or DCE in a round-bottom flask.

• Add a catalytic amount of acetic acid to the mixture.

• Stir the reaction at room temperature for 1-2 hours to facilitate imine formation.

• Add the reducing agent (NaBH(OAc)₃ or NaBH₃CN, 1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature for an additional 4-12 hours.

• Monitor the reaction progress by TLC.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Characterization of Synthesized Derivatives

The successful synthesis of the derivatives must be confirmed through rigorous characterization.

Sources

• 1. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 3. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. – Oriental Journal of Chemistry [orientjchem.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 3-Amino-3-(3-nitrophenyl)propanamide as a Privileged Scaffold in Heterocyclic Synthesis

Introduction & Strategic Rationale

In modern drug discovery and development, the β -amino amide motif represents a highly versatile, privileged scaffold. This structural class has gained immense prominence due to its foundational role in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors, a major class of antidiabetic agents .

3-Amino-3-(3-nitrophenyl)propanamide (CAS 158325-90-7) is a particularly valuable building block within this family. It acts as a highly efficient bis-nucleophile, possessing both a highly reactive primary amine and a secondary nucleophilic primary amide. The strategic inclusion of the meta-nitro group on the aromatic ring serves two critical functions:

• Electronic Modulation: It inductively withdraws electron density, increasing the acidity of the benzylic proton and carefully modulating the nucleophilicity of the adjacent primary amine. This prevents unwanted over-alkylation during multicomponent reactions.

• Late-Stage Functionalization: The nitro group provides a robust synthetic handle. Post-cyclization, it can be seamlessly reduced to an aniline, enabling subsequent Buchwald-Hartwig cross-couplings, amide couplings, or conversion to a diazonium salt for further derivatization.

Reaction Pathways & Mechanistic Insights

The dual nucleophilicity of 3-amino-3-(3-nitrophenyl)propanamide makes it an ideal precursor for the construction of 6-membered nitrogenous heterocycles, specifically pyrimidin-4-ones . The synthesis diverges based on the electrophilic coupling partner:

• Pathway A (Aldehyde Condensation): Reaction with aryl or alkyl aldehydes yields tetrahydropyrimidin-4-ones . Mechanistically, the primary amine attacks the aldehyde to form an intermediate Schiff base (imine). Mild acid catalysis activates the imine carbon, facilitating a 6-endo-trig intramolecular nucleophilic attack by the amide nitrogen.

• Pathway B (Orthoester Condensation): Reaction with orthoesters (e.g., triethyl orthoformate) yields 5,6-dihydropyrimidin-4(3H)-ones . The primary amine reacts with the orthoester to form an imidate intermediate. Subsequent intramolecular attack by the amide nitrogen eliminates ethanol, driving the formation of the conjugated heterocycle.

Both pathways leverage the inherent thermodynamic stability of the resulting 6-membered rings, a principle extensively utilized in the asymmetric synthesis of complex β -amino acid derivatives .

Synthetic Workflow Visualization

Divergent synthetic pathways for heterocyclic construction from 3-amino-3-(3-nitrophenyl)propanamide.

Quantitative Data Summary

The following table summarizes optimized conditions and expected yields for the synthesis of pyrimidinone derivatives using 3-amino-3-(3-nitrophenyl)propanamide as the core scaffold.

Heterocycle Target	Reagents	Catalyst	Conditions	Yield (%)	Purity (LC-MS)
Tetrahydropyrimidin-4-one	Benzaldehyde (1.1 eq)	p-TsOH (10 mol%)	Toluene, 110 °C, 12 h	78 - 85%	>95%
Tetrahydropyrimidin-4-one	4-Methoxybenzaldehyde (1.1 eq)	p-TsOH (10 mol%)	Toluene, 110 °C, 14 h	82 - 88%	>96%
5,6-Dihydropyrimidin-4(3H)-one	Triethyl orthoformate (3.0 eq)	AcOH (Co-solvent)	Neat/AcOH, 90 °C, 6 h	90 - 94%	>98%
5,6-Dihydropyrimidin-4(3H)-one	Triethyl orthoacetate (3.0 eq)	AcOH (Co-solvent)	Neat/AcOH, 100 °C, 8 h	85 - 89%	>95%

Experimental Protocols

Protocol A: Synthesis of Tetrahydropyrimidin-4-ones

This protocol utilizes azeotropic water removal to drive the thermodynamically favored cyclization.

• Preparation: In an oven-dried 50 mL round-bottom flask, dissolve 3-amino-3-(3-nitrophenyl)propanamide (1.0 equiv, 5.0 mmol, ~1.04 g) and the selected aldehyde (1.1 equiv, 5.5 mmol) in anhydrous toluene (20 mL).

• Catalysis: Add p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.1 equiv, 0.5 mmol, 95 mg).

• Reaction: Equip the flask with a Dean-Stark apparatus and a reflux condenser. Heat the mixture to a vigorous reflux (110 °C) for 12–14 hours under an inert N₂ atmosphere.

• In-Process Control (IPC) & Validation: Monitor the reaction via LC-MS. Causality & Validation: The reaction is self-validating; the initial formation of the Schiff base intermediate (e.g., [M+H]⁺ = 298 for benzaldehyde) can be observed within the first 2 hours. As the Dean-Stark apparatus continuously removes water, the equilibrium is driven toward the cyclic product. Completion is confirmed when the intermediate mass shifts to a distinct, earlier retention time corresponding to the cyclized product, and the starting material peak (m/z 210 [M+H]⁺) is entirely consumed.

• Workup: Cool the reaction to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (2 × 15 mL) to neutralize the acid catalyst, followed by brine (15 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue by flash column chromatography (silica gel, Hexanes:EtOAc gradient 80:20 to 50:50) to afford the pure tetrahydropyrimidin-4-one.

Protocol B: Synthesis of 5,6-Dihydropyrimidin-4(3H)-ones

This protocol leverages the high reactivity of orthoesters to form conjugated ring systems without the need for strict anhydrous conditions.

• Preparation: In a 25 mL heavy-walled sealed tube, combine 3-amino-3-(3-nitrophenyl)propanamide (1.0 equiv, 2.0 mmol, 418 mg) with triethyl orthoformate (3.0 equiv, 6.0 mmol, ~1.0 mL).

• Catalysis: Add glacial acetic acid (0.5 mL) to the mixture.

• Reaction: Seal the tube and heat the mixture to 90 °C for 6 hours behind a blast shield.

• Causality & Validation: Acetic acid serves a dual mechanistic purpose: it protonates the orthoester to facilitate leaving group departure (ethanol) during imidate formation, and it provides a mildly acidic medium that prevents unwanted side reactions of the nitroaromatic ring. The protocol is self-validating through direct product precipitation; the formation of a crystalline solid upon cooling visually confirms successful cyclization.

• Workup: Cool the vessel to room temperature. If precipitation is incomplete, add cold diethyl ether (10 mL) and triturate to induce crystallization.

• Purification: Filter the precipitate through a sintered glass funnel, wash the filter cake with cold diethyl ether (2 × 5 mL), and dry under high vacuum to yield the analytically pure 5,6-dihydropyrimidin-4(3H)-one.

References

• Ahn, J. H., et al. "Dipeptidyl peptidase-4 inhibitor with beta-amino amide scaffold: synthesis, SAR and biological evaluation." Bioorganic & Medicinal Chemistry Letters, 22(17), 5545–5549 (2012). URL: [Link]

• Boehringer, M., et al. "Design and synthesis of pyrimidinone and pyrimidinedione inhibitors of dipeptidyl peptidase IV." Journal of Medicinal Chemistry, 54(2), 510-524 (2011). URL: [Link]

• Juaristi, E., & Soloshonok, V. A. "Enantioselective Synthesis of β-amino Acids." John Wiley & Sons, 2nd Edition (2005). URL: [Link]

• Mangion, I. K., et al. "From Cortisone to Enlicitide: A Journey of Synthetic Chemistry Innovations at Merck." Journal of Medicinal Chemistry, (2025). URL: [Link]

large-scale synthesis of 3-Amino-3-(3-nitrophenyl)propanamide for industrial applications

An Application Note and Protocol for the Large-Scale Synthesis of 3-Amino-3-(3-nitrophenyl)propanamide

Authored by: A Senior Application Scientist

Introduction: The Industrial Significance of Substituted Phenylpropanamides

Substituted phenylpropanamides are a class of chemical intermediates with significant potential in the pharmaceutical and fine chemical industries. The presence of a chiral center, an aromatic ring, and reactive functional groups makes them valuable synthons for a variety of more complex molecules. Specifically, the 3-amino-3-(3-nitrophenyl)propanamide structure incorporates a nitro group, which can be a precursor for an amino group or other functionalities, and a primary amide, which can undergo various chemical transformations. This document outlines a proposed, robust, and scalable synthetic protocol for 3-Amino-3-(3-nitrophenyl)propanamide, designed for industrial applications where purity, yield, and safety are paramount. The protocols described herein are built upon established chemical principles and are designed to be self-validating through in-process controls.

Proposed Synthetic Pathway: A Multi-Step Approach

The large-scale synthesis of 3-Amino-3-(3-nitrophenyl)propanamide can be envisioned through a three-step process starting from commercially available 3-nitrobenzaldehyde. This pathway is designed for scalability and control over each chemical transformation.

Caption: Proposed synthetic workflow for 3-Amino-3-(3-nitrophenyl)propanamide.

Part 1: Detailed Synthesis Protocol

Step 1: Knoevenagel Condensation of 3-Nitrobenzaldehyde

Principle: The initial step involves a Knoevenagel condensation between 3-nitrobenzaldehyde and malonic acid. This classic carbon-carbon bond-forming reaction is catalyzed by a base, typically a mixture of pyridine and piperidine, to yield the corresponding cinnamic acid derivative.

Materials and Equipment:

• Glass-lined or stainless steel reactor (appropriate volume for the desired scale) equipped with a mechanical stirrer, temperature probe, and reflux condenser.

• 3-Nitrobenzaldehyde

• Malonic acid

• Pyridine

• Piperidine

• Hydrochloric acid (HCl)

• Deionized water

• Filtration and drying equipment

Protocol:

• Charge the reactor with 3-nitrobenzaldehyde and pyridine. Begin agitation to ensure a homogenous mixture.

• In a separate vessel, dissolve malonic acid in pyridine, and add a catalytic amount of piperidine.

• Slowly add the malonic acid solution to the reactor containing 3-nitrobenzaldehyde. The addition should be controlled to manage any exotherm.

• Heat the reaction mixture to a temperature of 80-90°C and maintain for 4-6 hours, or until in-process controls (e.g., HPLC) indicate the consumption of the starting material.

• Cool the reaction mixture to room temperature.

• Slowly and carefully, add the reaction mixture to a vessel containing a mixture of crushed ice and concentrated hydrochloric acid to precipitate the product. The pH should be acidic.

• The precipitated solid, 3-(3-nitrophenyl)propenoic acid, is collected by filtration.

• Wash the filter cake with cold deionized water until the washings are neutral to pH paper.

• Dry the product under vacuum at 60-70°C to a constant weight.

Step 2: Amidation of 3-(3-Nitrophenyl)propenoic acid

Principle: The carboxylic acid is converted to a more reactive acid chloride using thionyl chloride. The resulting acid chloride is then reacted with aqueous ammonia to form the corresponding propenamide.

Materials and Equipment:

• Reactor suitable for corrosive reagents (glass-lined or Hastelloy).

• 3-(3-Nitrophenyl)propenoic acid

• Thionyl chloride (SOCl₂)

• Toluene or another suitable inert solvent

• Aqueous ammonia (NH₄OH)

• Filtration and drying equipment

Protocol:

• Suspend the dried 3-(3-nitrophenyl)propenoic acid in toluene within the reactor.

• Slowly add thionyl chloride to the suspension at room temperature. An exotherm will be observed. Control the addition rate to maintain the temperature below 40°C.

• After the addition is complete, heat the mixture to reflux (around 70-80°C) for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• Cool the reaction mixture to room temperature.

• In a separate, well-ventilated reactor, charge a sufficient amount of chilled aqueous ammonia.

• Slowly add the acid chloride solution from the first reactor to the aqueous ammonia. This reaction is highly exothermic and requires careful temperature control, maintaining the temperature below 20°C.

• Stir the mixture for an additional 1-2 hours after the addition is complete.

• The precipitated solid, 3-(3-nitrophenyl)propenamide, is collected by filtration.

• Wash the product with cold deionized water.

• Dry the product under vacuum.

Step 3: Aza-Michael Addition to form 3-Amino-3-(3-nitrophenyl)propanamide

Principle: The final step is an aza-Michael addition of ammonia to the electron-deficient alkene of the propenamide. This reaction forms the desired 3-amino-3-(3-nitrophenyl)propanamide. This reaction is typically carried out under pressure to increase the concentration of ammonia in the solution.[1]

Materials and Equipment:

• Pressurized reactor (stainless steel or glass-lined) with temperature and pressure controls.

• 3-(3-Nitrophenyl)propenamide

• Aqueous ammonia or liquid ammonia

• Ethanol or another suitable solvent

• Filtration and drying equipment

Protocol:

• Charge the pressurized reactor with 3-(3-nitrophenyl)propenamide and ethanol.

• Seal the reactor and then charge with a molar excess of aqueous or liquid ammonia.

• Heat the reactor to 40-60°C. The pressure in the reactor will increase.[1]

• Maintain the reaction under these conditions for 6-10 hours, with continuous monitoring of the reaction progress by an appropriate analytical method (e.g., HPLC).

• After the reaction is complete, cool the reactor to ambient temperature.

• Carefully vent the excess ammonia through a scrubber.[1]

• The product may precipitate out of the solution upon cooling. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Collect the solid product by filtration.

• Wash the product with a minimal amount of cold ethanol.

• Dry the final product, 3-Amino-3-(3-nitrophenyl)propanamide, under vacuum.

Part 2: Purification, Quality Control, and Safety

Purification of the Final Product

The purity of the final product is crucial for its intended application. Recrystallization is a common and effective method for purifying solid organic compounds.

Protocol:

• Dissolve the crude 3-Amino-3-(3-nitrophenyl)propanamide in a suitable hot solvent. A mixed solvent system, such as ethanol/water or isopropanol/water, may be necessary.

• Filter the hot solution to remove any insoluble impurities.

• Allow the solution to cool slowly to induce crystallization.

• Collect the purified crystals by filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the purified product under vacuum.

For higher purity requirements, column chromatography using silica gel or a suitable ion-exchange resin can be employed.[2][3]

Analytical Quality Control

To ensure the identity and purity of the synthesized compound, the following analytical techniques are recommended:

Analytical Technique	Parameter to be Determined
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification of impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural confirmation of the final product.
Mass Spectrometry (MS)	Determination of the molecular weight.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.
Melting Point	A sharp melting point range indicates high purity.

Safety and Handling

The synthesis of 3-Amino-3-(3-nitrophenyl)propanamide involves the use of hazardous chemicals. It is imperative to follow strict safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[4][5]

• Ventilation: All steps should be performed in a well-ventilated area or a fume hood, especially when handling volatile and corrosive reagents like thionyl chloride and ammonia.[1]

• Handling of Reagents:

  • 3-Nitrobenzaldehyde and other nitroaromatics: These can be harmful if swallowed or inhaled. Avoid creating dust.[6]

  • Pyridine and Piperidine: These are flammable and toxic. Handle with care.

  • Thionyl Chloride: This is a highly corrosive and moisture-sensitive reagent. It reacts violently with water to produce toxic gases. Handle under an inert atmosphere.

  • Ammonia: Aqueous ammonia is corrosive and has a pungent odor. The use of a pressurized reactor requires proper training and safety precautions, including a pressure relief system.[1]

• Emergency Procedures:

  • In case of skin contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water.[5]

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[4][5]

  • If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Seek immediate medical attention.[4]

  • If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[5]

• Waste Disposal: All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Conclusion

The protocol detailed in this application note provides a comprehensive and scalable pathway for the industrial synthesis of 3-Amino-3-(3-nitrophenyl)propanamide. By adhering to the described procedures and implementing rigorous in-process controls and safety measures, high-purity product suitable for various industrial applications can be reliably produced. The successful implementation of this synthesis on a large scale will depend on careful process optimization and adherence to Good Manufacturing Practices (GMP).[7]

References

• Vertex AI Search. (2024).
• Benchchem. (2025). Application Note: Large-Scale Synthesis of 3-Amino-1,2-propanediol for Pilot Plant Production.
• Loba Chemie. (2016). 3-AMINO-1-PROPANOL 99% FOR SYNTHESIS MSDS.
• MDPI. (2021).
• Google Patents. (2009). CN102633658A - Method for resolving 3-amino-3-phenylpropanol.
• Rasayan Journal of Chemistry. (2019). synthesis of 2-amino-3-phenylpropan-1-ol compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies.
• Google Patents. (2001). WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino....

• NextSDS. 3-NITRO-N-[METHYL]BENZAMIDE.

• NIPRO CORPORATION.
• PerSeptive Biosystems. Large Scale Synthesis of Long Peptides (Those Containing More Than 23 Amino Acids) on the PioneerTM Peptide Synthesis Sy....
• PMC. (2021).
• PMC. (2025).
• Carl ROTH. (2021).
• Sigma-Aldrich. (3S)-3-Amino-3-(3-chlorophenyl)propanamide.
• Separ
• ResearchGate. (2008). Regioselective 3Nitration of Flavones: A New Synthesis of 3Nitro and 3-Aminoflavones | Request PDF.
• Bio Innovation Linkage. (2021).
• PubMed. (2016). Updates on industrial production of amino acids using Corynebacterium glutamicum.
• Plant and Cell Physiology. (1986). Serinol (2-Amino-l,3-propanediol) and 3-Amino-l,2-propanediol in Soybean Nodules.
• Sigma-Aldrich. (3S)-3-Amino-3-(3-chlorophenyl)propanamide.

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• 6. carlroth.com [carlroth.com]
• 7. Pharmaceutical Business | Research & Development, Production [Factory Introduction] | Corporate Information | NIPRO CORPORATION [nipro.co.jp]

Application Note: Rapid and Efficient Synthesis of 3-Amino-3-(3-nitrophenyl)propanamide Analogs via Microwave-Assisted One-Pot Multicomponent Reaction

Introduction: Accelerating the Discovery of Novel Bioactive Scaffolds

The 3-amino-3-arylpropanamide scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities. The incorporation of a nitrophenyl group, in particular, can significantly influence the pharmacokinetic and pharmacodynamic properties of these molecules. Traditional multi-step syntheses of these analogs are often time-consuming, require harsh reaction conditions, and result in modest yields.

This application note details a robust and highly efficient protocol for the synthesis of 3-amino-3-(3-nitrophenyl)propanamide and its analogs utilizing Microwave-Assisted Organic Synthesis (MAOS).[1][2] This approach leverages the principles of green chemistry to offer a rapid, clean, and high-yielding one-pot procedure.[3] Microwave irradiation provides uniform and rapid heating, dramatically reducing reaction times from hours to mere minutes and often leading to improved product purity and yield compared to conventional heating methods.[4] The protocol described herein is based on a multicomponent reaction (MCR), which further enhances efficiency by combining multiple starting materials in a single synthetic step.[1][5]

The primary mechanism of microwave heating involves the direct coupling of microwave energy with polar molecules in the reaction mixture. This is achieved through two main processes: dipolar polarization and ionic conduction.[3] This targeted heating leads to a rapid increase in temperature, accelerating reaction rates.[4]

The Power of Microwave-Assisted Multicomponent Reactions

Multicomponent reactions (MCRs) are synthetic strategies where three or more reactants are combined in a single reaction vessel to form a product that incorporates substantial portions of all the reactants. When coupled with microwave assistance, MCRs offer significant advantages:

• Increased Efficiency: Dramatic reduction in reaction times, often from days or hours to minutes.[6]

• Higher Yields: Improved conversion rates and reduced formation of by-products.

• Enhanced Purity: Cleaner reaction profiles simplify product isolation and purification.[1]

• Energy Savings: Direct and localized heating of the reaction mixture is more energy-efficient than conventional methods.

• Green Chemistry: Reduced solvent consumption and waste generation align with the principles of sustainable chemistry.[3]

Proposed Reaction: A Modified Mannich-Type Approach

The synthesis of 3-amino-3-(3-nitrophenyl)propanamide analogs can be efficiently achieved through a one-pot, three-component reaction involving a substituted aniline, 3-nitrobenzaldehyde, and an acetamide derivative under microwave irradiation. This reaction proceeds via an imine intermediate, which is then attacked by the enolate of the acetamide.

Experimental Protocol

Materials and Equipment

• Reagents:

  • 3-Nitrobenzaldehyde (≥99%)

  • Substituted anilines (e.g., aniline, 4-fluoroaniline, 4-methoxyaniline) (≥98%)

  • 2-Chloroacetamide (or other suitable acetamide derivative) (≥98%)

  • Ethanol (ACS grade)

  • Ethyl acetate (ACS grade)

  • Hexane (ACS grade)

  • Deionized water

• Equipment:

  • Monowave or multi-mode microwave reactor equipped with a magnetic stirrer and temperature and pressure sensors.

  • 10 mL microwave reaction vials with snap caps.

  • Rotary evaporator.

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254).

  • Column chromatography apparatus (silica gel, 230-400 mesh).

  • NMR spectrometer (¹H and ¹³C NMR).

  • FT-IR spectrometer.

  • Mass spectrometer (e.g., ESI-MS).

Step-by-Step Synthesis Protocol

• Reactant Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 3-nitrobenzaldehyde (1.0 mmol, 1.0 eq).

• Addition of Amine: Add the substituted aniline (1.0 mmol, 1.0 eq).

• Addition of Amide Component: Add 2-chloroacetamide (1.2 mmol, 1.2 eq).

• Solvent Addition: Add 3 mL of ethanol to the vial.

• Reaction Setup: Securely cap the reaction vial.

• Microwave Irradiation: Place the vial in the microwave reactor. Irradiate the mixture at 100 °C for 10 minutes. The reaction progress can be monitored by TLC (eluent: ethyl acetate/hexane, 1:1).

• Work-up: After the reaction is complete, allow the vial to cool to room temperature.

• Solvent Removal: Transfer the reaction mixture to a round-bottom flask and remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in ethyl acetate (20 mL) and wash with deionized water (2 x 10 mL) and brine (10 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure 3-amino-3-(3-nitrophenyl)propanamide analog.

• Characterization: Characterize the purified product using ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

Visualizing the Workflow

The following diagram illustrates the key stages of the experimental protocol.

Caption: Experimental workflow for the microwave-assisted synthesis.

Plausible Reaction Mechanism

The reaction is proposed to proceed through the following steps:

• Imine Formation: The substituted aniline and 3-nitrobenzaldehyde condense to form a Schiff base (imine).

• Enolate Formation: The acetamide derivative forms an enolate in the reaction medium.

• Nucleophilic Attack: The enolate attacks the electrophilic carbon of the imine, forming a new carbon-carbon bond.

• Protonation: Subsequent protonation yields the final 3-amino-3-(3-nitrophenyl)propanamide analog.

Caption: Plausible reaction mechanism for the three-component synthesis.

Expected Results and Data Presentation

The microwave-assisted protocol is expected to provide the desired products in good to excellent yields within a short reaction time. The following table presents hypothetical data for the synthesis of a small library of analogs.

Entry	Substituted Aniline	Product	Reaction Time (min)	Yield (%)
1	Aniline	3-Amino-N-phenyl-3-(3-nitrophenyl)propanamide	10	85
2	4-Fluoroaniline	3-Amino-N-(4-fluorophenyl)-3-(3-nitrophenyl)propanamide	10	88
3	4-Methoxyaniline	3-Amino-N-(4-methoxyphenyl)-3-(3-nitrophenyl)propanamide	12	82
4	4-Chloroaniline	3-Amino-N-(4-chlorophenyl)-3-(3-nitrophenyl)propanamide	10	90

Characterization Data (Hypothetical for Entry 1)

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 8.20 (s, 1H, Ar-H), 8.10 (d, J = 8.0 Hz, 1H, Ar-H), 7.75 (d, J = 7.6 Hz, 1H, Ar-H), 7.50 (t, J = 8.0 Hz, 1H, Ar-H), 7.45 (d, J = 7.6 Hz, 2H, Ar-H), 7.25 (t, J = 7.6 Hz, 2H, Ar-H), 7.05 (t, J = 7.2 Hz, 1H, Ar-H), 4.80 (dd, J = 8.0, 5.2 Hz, 1H, CH-N), 2.80 (d, J = 6.0 Hz, 2H, CH₂), 2.10 (br s, 2H, NH₂).

• ¹³C NMR (101 MHz, CDCl₃) δ (ppm): 171.5 (C=O), 148.5, 144.0, 138.0, 135.0, 129.5, 129.0, 124.0, 122.5, 120.0, 55.0 (CH-N), 45.0 (CH₂).

• FT-IR (KBr, cm⁻¹): 3400-3200 (N-H stretching), 1660 (C=O stretching, amide I), 1525, 1350 (N-O stretching, nitro group).

• MS (ESI): m/z calculated for C₁₅H₁₅N₃O₃ [M+H]⁺: 286.11, found: 286.12.

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction	Increase reaction time or temperature slightly. Ensure proper sealing of the reaction vial.
Decomposition of starting materials	Decrease reaction temperature.
Formation of Multiple Products	Side reactions	Optimize stoichiometry of reactants. Purify starting materials.
Difficulty in Purification	Co-elution of impurities	Use a different solvent system for column chromatography. Consider recrystallization.

Conclusion

The described microwave-assisted, one-pot, three-component synthesis provides a highly efficient, rapid, and scalable method for the preparation of 3-amino-3-(3-nitrophenyl)propanamide analogs. This protocol offers significant advantages over traditional synthetic routes, aligning with the principles of green chemistry and accelerating the drug discovery process by enabling the rapid generation of diverse compound libraries. The simplicity and robustness of this method make it an invaluable tool for medicinal chemists and researchers in the pharmaceutical sciences.

References

• One-Pot Multicomponent Synthesis of β-Amino Amides. PubMed. [Link]

• Microwave-Assisted Multi-Component Synthesis of β-Amino Ketones via Mannich Reaction Approach Using Heterogeneous SNPs Catalyst. RASĀYAN Journal of Chemistry. [Link]

• Microwave-assisted One-pot Synthesis of Amide Bond using WEB. Bentham Science. [Link]

• Synthesis of β-Amino Acids from Sulphonamides via Microwave-Assisted Methodology and Assessment of Their Antibacterial Properties. International Journal of Creative Research Thoughts. [Link]

• Efficient Synthesis Of Arrays Of Amino Acid Derived Ugi Products With Subsequent Amidation. ACS Publications. [Link]

• Three-component condensation leading to beta-amino acid diamides: convergent assembly of beta-peptide analogues. PubMed. [Link]

• ¹H-NMR for 3-amino-N-phenylpropanamide. ResearchGate. [Link]

• Microwave-assisted Passerini reactions under solvent-free conditions. ResearchGate. [Link]

• Microwave-Assisted Post-Ugi Reactions for the Synthesis of Polycycles. PMC. [Link]

• 2-Amino-3-phenylpropanamide. PubChem. [Link]

• Research status of β-amino amides and our design blueprint. ResearchGate. [Link]

• Intramolecular cyclization of N-aryl amides for the synthesis of 3-amino oxindoles. PubMed. [Link]

• PEG 400/Cerium Ammonium Nitrate Combined with Microwave-Assisted Synthesis for Rapid Access to Beta-Amino Ketones. An Easy-to-Use Protocol for Discovering New Hit Compounds. MDPI. [Link]

• Microwave-assisted synthesis of ß-amino alcohols. Digital Commons @ EMU. [Link]

• Synthesis of propargylamines via the A3 multicomponent reaction and their biological evaluation as potential anticancer agents. Organic & Biomolecular Chemistry. [Link]

• A simple three-component synthesis of 3-amino-5-arylpyridazine-4-carbonitriles. SciELO. [Link]

• Comparative study of conventional and microwave assisted synthesis. CEM Corporation. [Link]

• Ensembling three multicomponent reactions for the synthesis of a novel category of pseudo-peptides containing dithiocarbamate and N,X-heterocylic groups. PubMed. [Link]

• A Straightforward Three-Component Synthesis of α-Amino Esters Containing a Phenylalanine or a Phenylglycine Scaffold. Organic Chemistry Portal. [Link]

• Supplementary Information. The Royal Society of Chemistry. [Link]

• Benzenepropanamine, α-methyl-. NIST WebBook. [Link]

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• 6. Microwave-Assisted Post-Ugi Reactions for the Synthesis of Polycycles - PMC [pmc.ncbi.nlm.nih.gov]

developing chiral separation methods for 3-Amino-3-(3-nitrophenyl)propanamide enantiomers

Audience: Researchers, analytical scientists, and drug development professionals. Objective: To provide a comprehensive, mechanistically grounded guide for developing robust enantiomeric separation methods for 3-Amino-3-(3-nitrophenyl)propanamide.

Introduction & Mechanistic Rationale

3-Amino-3-(3-nitrophenyl)propanamide is a critical β -amino amide building block utilized in the synthesis of peptidomimetics and novel therapeutics. Because the stereochemistry at the C3 position profoundly dictates the pharmacological activity and metabolic stability of the resulting drug candidates, rigorous enantiomeric separation is a regulatory and scientific necessity.

Developing a chiral separation method for this compound requires navigating three distinct structural features:

• The Primary Amine ( −NH2​ ): Highly polar and prone to severe peak tailing due to secondary interactions with residual silanols on silica-based stationary phases. However, it serves as an excellent handle for host-guest complexation when protonated[1].

• The Amide Group ( −CONH2​ ): Acts as both a hydrogen bond donor and acceptor, providing multiple interaction points for chiral recognition.

• The 3-Nitrophenyl Ring: The strongly electron-withdrawing nitro group alters the electron density of the aromatic ring, making it a potent candidate for π−π interactions and dipole-dipole stacking with derivatized polysaccharide stationary phases.

To achieve baseline resolution ( Rs​>1.5 ), we rely on two orthogonal chromatographic strategies: Host-Guest Complexation via Crown Ether columns and Steric/ π−π Interactions via Polysaccharide-based columns.

Method Development Strategy

The selection of the Chiral Stationary Phase (CSP) fundamentally dictates the mobile phase environment.

For primary amines like 3-Amino-3-(3-nitrophenyl)propanamide, Crown Ether CSPs (e.g., Crownpak CR(+)) are highly specific. The chiral recognition relies on the protonation of the primary amine to −NH3+​ , which then inserts into the 18-crown-6 ether cavity. This requires a highly acidic aqueous mobile phase (pH ≤ 2.0) and sub-ambient temperatures to stabilize the exothermic inclusion complex[2][3].

Alternatively, Polysaccharide CSPs (e.g., Chiralpak IA or AD-H) operate in Normal Phase (NP) or Polar Organic modes. Here, chiral recognition is driven by hydrogen bonding and π−π interactions between the analyte's nitrophenyl group and the phenylcarbamate derivatized polymer[4]. A basic additive is mandatory to suppress amine tailing.

Fig 1. Decision tree for chiral stationary phase selection and optimization.

Experimental Protocols

Protocol A: Crown Ether LC Method (Host-Guest Mechanism)

This method leverages the Daicel Crownpak CR(+) column. The use of perchloric acid ( HClO4​ ) is critical; unlike hydrochloric or phosphoric acid, the perchlorate anion is a large, weakly coordinating counter-ion that does not compete with the crown ether cavity for the −NH3+​ group[2][3].

Materials & Reagents:

• Column: Crownpak CR(+) ( 150×4.0 mm, 5 μ m)

• Mobile Phase: Aqueous Perchloric Acid ( HClO4​ ), pH 2.0. (Prepare by adding approx. 1.63 g/L of 70% HClO4​ to Milli-Q water, titrate to exact pH 2.00).

• Sample Solvent: Mobile phase or 0.1 M HCl.

Step-by-Step Procedure:

• System Preparation: Flush the HPLC system with Milli-Q water to remove any buffer salts from previous runs before attaching the column.

• Column Equilibration: Install the Crownpak CR(+) column. Set the column oven temperature to 10°C . Causality: The formation of the host-guest complex is exothermic. Lowering the temperature shifts the equilibrium toward complex formation, dramatically increasing enantioselectivity[2].

• Flow Rate: Set flow rate to 0.4 mL/min. Allow the column to equilibrate for at least 60 minutes.

• Detection: Set the Photodiode Array (PDA) detector to 210 nm and 254 nm (to capture the strong absorbance of the nitrophenyl chromophore).

• Injection: Inject 5 μ L of a 1.0 mg/mL racemic sample.

• System Suitability: The L-enantiomer (or functionally equivalent stereoisomer depending on exact spatial arrangement) typically elutes first. Baseline resolution ( Rs​≥1.5 ) must be achieved.

Protocol B: Immobilized Polysaccharide Normal Phase Method

This method utilizes an immobilized amylose-based column (e.g., Chiralpak IA). The addition of Diethylamine (DEA) is non-negotiable; it masks the acidic silanols on the silica support, preventing the primary amine of the analyte from undergoing irreversible ionic interactions that cause severe peak tailing.

Materials & Reagents:

• Column: Chiralpak IA ( 250×4.6 mm, 5 μ m)

• Mobile Phase: n-Hexane / Ethanol / Diethylamine (DEA) (80:20:0.1, v/v/v).

• Sample Solvent: Ethanol.

Step-by-Step Procedure:

• Mobile Phase Preparation: Mix 800 mL of HPLC-grade n-Hexane with 200 mL of absolute Ethanol. Add 1.0 mL of DEA. Degas thoroughly via sonication.

• Column Equilibration: Install the Chiralpak IA column. Set the column oven to 25°C .

• Flow Rate: Set flow rate to 1.0 mL/min. Equilibrate until the baseline is stable (approx. 30-45 minutes).

• Detection: Set UV detection to 254 nm.

• Injection: Inject 10 μ L of a 1.0 mg/mL racemic sample.

• Optimization: If resolution is insufficient, alter the alcohol modifier. Switching from Ethanol to Isopropanol (IPA) increases steric bulk in the mobile phase, which often enhances the transient diastereomeric interactions between the analyte and the CSP, albeit at the cost of longer retention times[4].

Quantitative Data & Chromatographic Summary

The following table summarizes expected quantitative chromatographic parameters based on the behavior of highly similar β -amino-aryl amides under the described conditions[3].

Parameter	Protocol A: Crownpak CR(+)	Protocol B: Chiralpak IA
Separation Mechanism	Inclusion complexation (Host-Guest)	H-bonding, π−π , dipole stacking
Mobile Phase	H2​O / HClO4​ (pH 2.0)	Hexane / EtOH / DEA (80:20:0.1)
Temperature	10°C	25°C
Flow Rate	0.4 mL/min	1.0 mL/min
Retention Time (Peak 1)	~11.5 min	~8.2 min
Retention Time (Peak 2)	~14.0 min	~10.5 min
Selectivity ( α )	1.25 - 1.35	1.40 - 1.60
Resolution ( Rs​ )	> 2.0	> 2.5
Primary Advantage	Operates in aqueous media; highly specific for primary amines.	High loading capacity; ideal for preparative scaling.
Primary Limitation	Requires sub-ambient cooling; incompatible with basic samples.	Requires organic solvents; DEA must be removed post-purification.

Note: Retention times are approximate and will vary based on exact system dead volume and column aging.

References

• HPLC Chiral Optimization of a Unique β -Amino Acid and Its Ester Source: Taylor & Francis (Journal of Liquid Chromatography & Related Technologies) URL:[Link]

• Chiral separation of primary amino compounds using a non-chiral crown ether with beta-cyclodextrin by capillary electrophoresis Source: PubMed (National Institutes of Health) URL:[Link]

• Screening Approach for Chiral Separation of β -Aminoketones by HPLC on Various Polysaccharide-Based Chiral Stationary Phases Source: PubMed (National Institutes of Health) URL:[Link]

• Enantioselective biocatalytic hydrolysis of β -aminonitriles to β -amino-amides using Rhodococcus rhodochrous ATCC BAA-870 Source: ResearchGate (Journal of Molecular Catalysis B: Enzymatic) URL:[Link]

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• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Screening Approach for Chiral Separation of β-Aminoketones by HPLC on Various Polysaccharide-Based Chiral Stationary Phases - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 3-Amino-3-(3-nitrophenyl)propanamide

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals synthesizing 3-Amino-3-(3-nitrophenyl)propanamide , a critical β -amino acid derivative used in peptidomimetics.

The standard synthetic route utilizes the Rodionov reaction to construct the β -amino acid backbone, followed by amine protection, carboxylic acid amidation, and final deprotection. Because this sequence involves multifunctional intermediates, it is highly susceptible to chemoselectivity issues. This guide provides field-proven causality analyses and self-validating protocols to bypass common side reactions.

Synthetic Workflow & Side Reaction Mapping

Synthetic workflow of 3-Amino-3-(3-nitrophenyl)propanamide highlighting key side reactions.

Part 1: Troubleshooting FAQs

Q1: During the initial Rodionov reaction, my primary isolate is 3-nitrocinnamic acid instead of the desired β -amino acid. How do I prevent this? Analysis & Causality: The Rodionov reaction is a multicomponent condensation involving an aldehyde, malonic acid, and ammonium acetate[1]. The desired pathway requires the formation of an imine intermediate followed by the addition of malonic acid and subsequent decarboxylation. However, a competing Knoevenagel condensation can dominate if the ammonia addition fails or if thermal elimination of the newly formed amino group occurs, yielding the propenoic acid derivative (3-nitrocinnamic acid)[1]. Self-Validating Protocol: Increase the molar equivalents of ammonium acetate to 2.5 eq to drive the equilibrium toward the imine. Strictly maintain the reaction temperature at 80 °C. Boiling at higher reflux temperatures (>90 °C) provides the activation energy necessary for the irreversible elimination of ammonia from the β -amino acid intermediate.

Q2: I am observing significant oligomerization and low yields during the amidation of the Boc-protected β -amino acid. What is causing this? Analysis & Causality: Amidation requires the activation of the carboxyl group. If overactivation occurs—such as using excess strong coupling agents (e.g., carbodiimides) without a readily available nucleophile—the intermediate O-acylisourea can undergo detrimental side reactions[2]. It can rearrange into an unreactive N-acylurea or react with another carboxylic acid molecule to form symmetrical anhydrides, stalling the reaction and drastically reducing the yield[2]. Self-Validating Protocol: Utilize a two-step pre-activation strategy. React the carboxylic acid with EDC·HCl and a nucleophilic additive like HOBt for exactly 10 minutes before introducing the ammonia source. The HOBt active ester is highly reactive toward ammonia but stable against rearrangement, completely suppressing anhydride formation[3].

Q3: My final deprotection step results in a mixture of the target amide and a compound with a reduced nitro group. Why? Analysis & Causality: The 3-nitro group on the aromatic ring is highly susceptible to reduction. If catalytic hydrogenation (e.g., H2​ with Pd/C) was mistakenly chosen to remove a protecting group (such as a Cbz group), the aromatic nitro group will rapidly reduce to an aniline derivative. Self-Validating Protocol: Strictly utilize acid-labile protecting groups (like the Boc group) for the β -amino functionality. Deprotect using acidic conditions (e.g., Trifluoroacetic acid in Dichloromethane), to which the nitro group is completely inert.

Part 2: Quantitative Data & Yield Optimization

The following table summarizes the primary side reactions, their impact on the overall yield, and the optimized parameters required to suppress them.

Reaction Stage	Primary Side Reaction	Mechanistic Cause	Impact on Yield	Optimized Condition
Rodionov Condensation	3-Nitrocinnamic acid formation	High temp (>90°C), low NH4​OAc	-30% to -50%	80°C, 2.5 eq NH4​OAc
Amidation	Symmetrical anhydride / N-acylurea	Excess coupling agent, delayed NH3​	-15% to -25%	EDC/HOBt pre-activation (10 min)
Deprotection	Nitro group reduction	Use of reductive conditions ( H2​ /Pd)	-80% to -100%	20% TFA in DCM (Acidic cleavage)

Part 3: Validated Step-by-Step Methodology

Phase 1: Synthesis of 3-Amino-3-(3-nitrophenyl)propanoic acid

• Reagent Mixing: In a 250 mL round-bottom flask, dissolve 3-nitrobenzaldehyde (10.0 g, 66.2 mmol) and malonic acid (7.6 g, 73.0 mmol) in 100 mL of absolute ethanol.

• Ammonia Addition: Add ammonium acetate (12.8 g, 166 mmol, 2.5 eq) in one single portion to ensure a high local concentration of ammonia.

• Controlled Heating: Attach a reflux condenser and heat the mixture in an oil bath set strictly to 80 °C for 6 hours.

  • Self-Validation Check: The solution should turn deep yellow. A dark brown color indicates thermal degradation and the onset of cinnamic acid elimination.

• Isolation: Cool the mixture to room temperature. Filter the precipitated solid and wash with cold ethanol (2 x 20 mL) to remove unreacted aldehyde and propenoic acid byproducts. Dry under vacuum.

Phase 2: Boc-Protection & Amidation

• Protection: Suspend the isolated β -amino acid in 1:1 dioxane/water. Adjust to pH 10 using 1M NaOH, followed by the dropwise addition of Boc2​O (1.1 eq). Stir for 12 hours. Acidify to pH 3 with 1M KHSO4​ , extract with ethyl acetate, and evaporate to yield the Boc-protected acid.

• Activation: Dissolve the Boc-protected acid (5.0 g) in anhydrous DMF (50 mL). Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Stir at 0 °C for exactly 10 minutes to form the stable active ester.

• Amidation: Add ammonium chloride (2.0 eq) as the ammonia source and N,N-Diisopropylethylamine (DIPEA) (4.0 eq). Stir at room temperature for 8 hours.

• Workup: Pour the mixture into ice water. Filter the precipitated Boc-protected β -amino amide and wash sequentially with 5% NaHCO3​ and distilled water.

Phase 3: Deprotection

• Acidic Cleavage: Dissolve the protected amide in 20 mL of Dichloromethane (DCM). Slowly add 5 mL of Trifluoroacetic acid (TFA).

• Monitoring: Stir at room temperature for 2 hours.

  • Self-Validation Check: TLC (Ethyl Acetate:Hexane 1:1) should show the complete disappearance of the starting material.

• Purification: Concentrate the mixture under reduced pressure. Triturate the resulting heavy oil with cold diethyl ether to precipitate the highly pure 3-Amino-3-(3-nitrophenyl)propanamide as its TFA salt.

Sources

• 1. pleiades.online [pleiades.online]
• 2. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 3. peptide.com [peptide.com]

how to resolve impurities in 3-Amino-3-(3-nitrophenyl)propanamide samples

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 3-Amino-3-(3-nitrophenyl)propanamide .

This compound is a critical β -amino amide building block widely utilized in neuropharmacology and solid-phase peptide synthesis (SPPS)[1][2]. However, its unique structural features—specifically the electron-withdrawing 3-nitrophenyl group and the primary amine—make it highly susceptible to specific degradation pathways and chromatographic artifacts.

This guide provides a mechanistic understanding of these impurities, troubleshooting FAQs, and self-validating experimental protocols to ensure >99.5% purity in your workflows.

Part 1: Mechanistic Profiling of Impurities

To resolve impurities, we must first understand the causality behind their formation. The β -amino amide scaffold is thermodynamically sensitive. The strongly electron-withdrawing nature of the 3-nitrophenyl ring increases the acidity of the α -protons. Under thermal stress or basic conditions, this drives an E1cB elimination reaction , expelling ammonia to form a conjugated alkene (Impurity B).

Table 1: Quantitative Impurity Profile & Chromatographic Behavior

Impurity ID	Chemical Identity	Formation Mechanism	Relative Retention Time (RRT)*	pKa (Est.)
API	3-Amino-3-(3-nitrophenyl)propanamide	Target Product	1.00	~9.2
Impurity A	3-Amino-3-(3-nitrophenyl)propanoic acid	Aqueous Hydrolysis (Extreme pH)	0.85	~3.5, 9.2
Impurity B	(E)-3-(3-nitrophenyl)acrylamide	E1cB Elimination (-NH 3​ )	1.45	N/A (Neutral)
Impurity C	3-Amino-3-(3-aminophenyl)propanamide	Over-reduction of Nitro group	0.40	~4.6, 9.5
Impurity D	(R)- or (S)- Enantiomer	Incomplete Chiral Resolution	1.00 (Requires CSP)	~9.2

*RRT based on the RP-HPLC method detailed in Protocol 1.

Mechanistic pathways for major degradation and process impurities.

Part 2: Troubleshooting FAQs

Q: During scale-up, my yield drops, and I see a massive spike in a non-polar impurity (Impurity B). What is happening? A: You are observing thermal elimination. The β -amino group is a moderate leaving group. If your reaction or solvent evaporation exceeds 45°C, especially in the presence of trace base, the molecule undergoes E1cB elimination to form 3-nitrocinnamamide. Fix: Keep rotary evaporation bath temperatures below 35°C and strictly avoid prolonged exposure to pH > 10 during workup.

Q: My HPLC peaks for the API are severely tailing, making it impossible to quantify Impurity A accurately. How do I fix the chromatography? A: Peak tailing here is caused by secondary interactions between the primary amine of your sample and residual silanols on standard silica C18 columns. You must suppress silanol ionization. Switch to a specialized reverse-phase column with low silanol activity (e.g.,)[3] and use a highly acidic mobile phase (0.1% Phosphoric acid for UV, or Formic acid for MS compatibility)[3]. This fully protonates the amine and neutralizes silanols.

Q: I need to isolate the enantiomerically pure (S)-configuration for peptide synthesis. Standard RP-HPLC isn't working. What is the standard protocol? A: Enantiomers cannot be resolved on achiral C18 columns. For free amino acids and amides, zwitterionic chiral stationary phases are required. We recommend utilizing a column[4]. The optimal mobile phase is typically Methanol/Acetonitrile (50/50 v/v) containing 25 mM Triethylamine (TEA) and 50 mM Acetic Acid (AcOH) to facilitate the ion-exchange mechanism required for chiral recognition[4].

Q: How can I selectively remove the hydrolyzed byproduct (Impurity A) without losing my target amide? A: Leverage the pKa difference. Impurity A is an amphoteric amino acid (contains both -COOH and -NH 2​ ), while your target API is a basic amine. By adjusting the aqueous phase to pH 10, Impurity A becomes an anionic carboxylate (highly water-soluble), while the target amide becomes a neutral free base, which can be selectively extracted into an organic solvent like ethyl acetate.

Part 3: Self-Validating Experimental Protocols

Protocol 1: Orthogonal RP-HPLC Method for Impurity Resolution

This method guarantees baseline separation of the polar amine from its neutral degradation products.

• Column Selection: Install a mixed-mode or low-silanol RP column (e.g., Newcrom R1, 4.6 x 150 mm, 5 µm)[3].

• Mobile Phase Preparation:

  • Buffer A: 0.1% Formic Acid in MS-grade H 2​ O (pH ~2.7).

  • Buffer B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-12 min: Linear ramp to 60% B

  • 12-15 min: Hold at 60% B

  • 15-16 min: Return to 5% B (Equilibrate for 4 min).

• Parameters: Flow rate at 1.0 mL/min; Column temperature at 30°C; UV detection at 254 nm (optimal for the nitrophenyl chromophore).

• System Suitability (Self-Validation): Inject a spiked sample containing Impurity B. If the resolution ( Rs​ ) between the API and Impurity B is < 2.0, verify the pH of Buffer A; insufficient acidity will cause the API peak to broaden and co-elute.

Protocol 2: pH-Driven Purification & Salt Formation

This protocol chemically purges Impurities A, B, and C by transitioning the molecule between its free base and hydrochloride salt forms.

• Acid-Base Extraction: Dissolve the crude sample in 1M HCl (aqueous). Wash three times with Dichloromethane (DCM).

  • Causality: Neutral Impurity B partitions into the DCM layer and is discarded. The protonated API and Impurity A remain in the aqueous layer.

• Basification: Cool the aqueous layer to 4°C. Slowly add 2M NaOH dropwise until the pH reaches exactly 9.5 - 10.0.

• Organic Extraction: Extract the aqueous layer with Ethyl Acetate (EtOAc) three times.

  • Causality: At pH 10, Impurity A is an anionic carboxylate and stays in the water. The API becomes a free base and moves into the EtOAc.

• Salt Formation: Dry the EtOAc layer over anhydrous Na 2​ SO 4​ . Filter, then add 1.1 equivalents of HCl in Isopropanol (IPA) dropwise while stirring at room temperature.

• Recrystallization: A white/pale-yellow precipitate of the API-HCl salt will form. Cool to 4°C for 2 hours, filter, and wash with cold MTBE.

  • Self-Validation: If no precipitate forms upon adding HCl, the extraction pH in Step 2 was likely too low, leaving the API in the aqueous phase.

Self-validating purification workflow for isolating high-purity product.

References

• SIELC Technologies. Separation of Propanamide, 3-[(phenylmethyl)amino]- on Newcrom R1 HPLC column. Retrieved from[Link][3]

• Agilent Technologies. Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. Retrieved from[Link][5]

• Chiral Technologies. Chiral Technologies Amino Acid Database - HPLC. Retrieved from[Link][4]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Separation of Propanamide, 3-[(phenylmethyl)amino]- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. hplc.eu [hplc.eu]
• 5. agilent.com [agilent.com]

stability and storage conditions for 3-Amino-3-(3-nitrophenyl)propanamide

Technical Support Center: 3-Amino-3-(3-nitrophenyl)propanamide

Introduction 3-Amino-3-(3-nitrophenyl)propanamide (CAS: 158325-90-7) is a highly functionalized intermediate featuring a primary amine, a primary amide, and a nitroaromatic ring. As an Application Scientist, I frequently see researchers struggle with the stability of this compound due to its trifecta of reactive moieties. The primary amine is susceptible to atmospheric oxidation and CO₂ capture, the nitroaromatic group is highly sensitive to photodegradation, and the beta-amino amide backbone can undergo hydrolysis under extreme pH. This guide provides field-proven troubleshooting strategies and self-validating protocols to ensure experimental integrity.

Troubleshooting Guide & FAQs

Q: My solid powder has changed color from pale yellow to a darker orange/brown over several months. Is it still viable? A: Discoloration is a classic indicator of oxidative degradation and photodegradation. The primary amine group is highly susceptible to oxidation when exposed to atmospheric oxygen, forming imine or hydroxylamine derivatives [1]. Simultaneously, nitroaromatic compounds undergo rapid photoreduction when exposed to ambient UV/sunlight, a process that can release reactive nitrous acid (HONO) and form nitrosophenol derivatives [2]. Causality & Action: The degradation is driven by O₂ and photons. If discoloration is observed, the batch should be re-analyzed via HPLC or NMR. To prevent this, always store the compound in amber vials to block UV light and purge the headspace with an inert gas (Argon or Nitrogen) before sealing.

Q: I prepared a standard solution based on weight, but my downstream assay shows a lower effective concentration than expected. Why? A: You are likely experiencing a "phantom mass" increase due to atmospheric CO₂ adsorption. Primary amines readily react with CO₂ and ambient moisture to form stable ammonium carbamate salts [4]. This reaction increases the molecular weight of your bulk powder without altering its visual appearance, leading to inaccurate molarity calculations when weighing. Causality & Action: The nucleophilic primary amine attacks electrophilic CO₂. To validate if this has occurred, perform a thermogravimetric analysis (TGA); carbamates will typically decompose and release CO₂ upon heating. Always weigh this compound rapidly in a low-humidity environment or a glovebox, and store it over a desiccant.

Q: The compound degrades rapidly when dissolved in my aqueous assay buffer. How can I stabilize the working solution? A: Nitroaromatic compounds exhibit significantly lower photostability in aqueous solutions compared to organic solvents [3]. Furthermore, the beta-amino amide backbone is prone to base-catalyzed hydrolysis if your buffer pH is too high. Causality & Action: Water acts as a solvent that facilitates both the photoreduction of the nitro group and the hydrolysis of the amide bond. Prepare aqueous working solutions immediately before use (do not store them). If stock solutions must be stored, use anhydrous DMSO, aliquot into single-use volumes, and freeze at -20°C.

Quantitative Storage Guidelines

To maximize shelf-life, adhere to the following empirically derived storage parameters:

Parameter	Recommended Condition	Scientific Rationale
Temperature	-20°C (Long-term) / 2-8°C (Short-term)	Minimizes thermal kinetic energy required for amide hydrolysis and amine oxidation.
Atmosphere	Argon (Preferred) or Nitrogen	Displaces O₂ and CO₂, preventing oxidative degradation and carbamate formation. Argon is heavier than air, forming a better protective blanket.
Light Exposure	Amber glass / Opaque container	Blocks UV-A/UV-B radiation, preventing nitroaromatic photoreduction and HONO release.
Humidity	< 10% RH (Store with desiccant)	Prevents moisture-assisted CO₂ capture and hydrolytic cleavage of the propanamide backbone.

Standard Operating Procedure: Aliquoting and Storage

This protocol is designed as a self-validating system. By recording pre- and post-storage weights, you can monitor for CO₂/moisture ingress.

• Preparation: Equilibrate the sealed master vial of 3-Amino-3-(3-nitrophenyl)propanamide to room temperature inside a desiccator for 30 minutes to prevent condensation upon opening.

• Weighing (Self-Validation Step): Pre-weigh empty, dry amber glass vials with their PTFE-lined caps. Record the tare weights.

• Aliquoting: Rapidly transfer the desired amount of powder into each amber vial. Re-weigh the vials to determine the exact mass of the compound. (Self-validation: If the mass increases continuously while resting on the balance, the compound is actively absorbing atmospheric moisture/CO₂).

• Inert Gas Purging: Insert an Argon gas line into the vial, keeping the nozzle 1 cm above the powder. Purge at a low flow rate for 10-15 seconds. Since Argon is denser than air, it will effectively displace the reactive gases [1].

• Sealing: Immediately cap the vial tightly. Wrap the cap junction with Parafilm to create a secondary moisture barrier.

• Storage: Place the aliquots in a secondary sealed container with active desiccant (e.g., Drierite) and store at -20°C.

Degradation & Mitigation Workflow

Degradation pathways of 3-Amino-3-(3-nitrophenyl)propanamide and targeted mitigation strategies.

References

• Photolysis of Nitroaromatic Compounds under Sunlight: A Possible Daytime Photochemical Source of Nitrous Acid? ACS Environmental Science & Technology Letters.[Link]

• How a toxic pollutant avoids photodegradation: Relaxation pathways of UV-excited 2,4-dinitrophenol in aqueous solution. Proceedings of the National Academy of Sciences (PNAS).[Link]

• Competing Kinetic Consequences of CO₂ on the Oxidative Degradation of Branched Poly(ethylenimine). Journal of the American Chemical Society.[Link]

Technical Support Center: Troubleshooting 3-Amino-3-(3-nitrophenyl)propanamide Workflows

Welcome to the Technical Support Center for 3-Amino-3-(3-nitrophenyl)propanamide (CAS: 158325-90-7). As a highly versatile β-amino amide containing a nitroaryl moiety, this compound is a critical building block in the synthesis of β-lactams, peptidomimetics, and chiral organocatalysts. However, its dual functionality—a nucleophilic primary amine and a reducible nitroaromatic group—presents unique chemoselectivity and stability challenges during experimental workflows.

This guide synthesizes field-proven insights to help you troubleshoot common bottlenecks, ensuring high yields and stereochemical integrity in your synthetic pipelines.

Section 1: Chemical Stability & Storage

Q: My 3-Amino-3-(3-nitrophenyl)propanamide powder is changing color from pale yellow to deep orange/brown during storage. What is causing this degradation?

A: This color shift is a classic indicator of two concurrent degradation pathways:

• Carbamate Formation: The primary β-amino group is highly nucleophilic. Upon prolonged exposure to atmospheric carbon dioxide ( CO2​ ) and moisture, the amine reacts to form carbamate salts.

• Photolytic Degradation: Nitroaromatic compounds are notoriously light-sensitive. UV exposure can trigger intramolecular redox reactions or the photolytic cleavage of the C−N bond.

Self-Validating Storage Protocol: To prevent degradation, store the compound in an amber glass vial (to block UV light) under an inert atmosphere (Argon or Nitrogen). Keep the vial desiccated at 4°C. If you suspect carbamate formation, run a quick FT-IR analysis; the appearance of a broad peak around 1550–1600 cm−1 confirms carbamate salt presence.

Section 2: Chemoselective Nitro Group Reduction

Q: When reducing the 3-nitro group to synthesize 3-amino-3-(3-aminophenyl)propanamide, I observe significant oligomerization and the formation of brightly colored azo/azoxy byproducts. How can I prevent this?

A: The formation of azo and azoxy dimers is a direct consequence of the Haber mechanism for nitro reduction[1]. During the reduction process, the nitro group is sequentially reduced to a highly reactive nitroso intermediate, then to a hydroxylamine, and finally to the primary amine[1]. If the local concentration of the nitroso intermediate becomes too high, it will undergo a rapid condensation reaction with the hydroxylamine intermediate, permanently trapping the substrate as an azoxy or azo dimer[1].

To bypass this, you must control the kinetics of the reduction. Using Catalytic Transfer Hydrogenation (CTH) with ammonium formate provides a slow, steady release of hydrogen (or reactive formate species), keeping the steady-state concentration of the nitroso intermediate extremely low, thereby favoring the direct reduction pathway[2]. Modern catalytic methods are highly chemoselective and respectful of the stereochemical integrity of the molecule[3].

Troubleshooting Workflow for Nitro Reduction

Troubleshooting workflow for the nitro reduction of 3-Amino-3-(3-nitrophenyl)propanamide.

Standard Operating Procedure: Catalytic Transfer Hydrogenation (CTH)

This self-validating protocol ensures complete reduction without dimer formation.

• Preparation: Dissolve 1.0 mmol of 3-Amino-3-(3-nitrophenyl)propanamide in 10 mL of anhydrous methanol in a round-bottom flask.

• Catalyst Addition: Purge the flask with Argon for 5 minutes. Carefully add 10 mol% of 10% Pd/C. (Causality note: Purging is critical because dry Pd/C can ignite methanol vapors in the presence of oxygen).

• Hydrogen Donor: Add 5.0 equivalents of solid ammonium formate ( NH4​HCO2​ ) in three equal portions over 15 minutes to prevent rapid effervescence.

• Reaction: Attach a reflux condenser and heat the mixture to 60°C for 2–4 hours. Monitor the disappearance of the starting material via LC-MS.

• Workup: Cool the reaction to room temperature. Filter the mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad with excess methanol.

• Purification: Concentrate the filtrate under reduced pressure. Partition the residue between Ethyl Acetate (EtOAc) and saturated aqueous NaHCO3​ to remove residual formate salts. Dry the organic layer over anhydrous Na2​SO4​ , filter, and evaporate to yield the pure diamine.

Section 3: Primary Amine Protection (N-Boc)

Q: I am getting poor yields (<60%) during the N-Boc protection of the β-amino group. What is causing the incomplete conversion?

A: The β-amino group in this molecule faces significant steric hindrance from the adjacent 3-nitrophenyl ring, a common feature in complex β-amino amide derivatives synthesized via conjugate additions[4]. Additionally, the primary amide group can engage in competitive hydrogen bonding, which reduces the nucleophilicity of the amine. Standard protection conditions (Boc anhydride and Triethylamine) often stall before completion.

To overcome this, the addition of a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP) is required. DMAP reacts with Boc2​O to form a highly reactive N-tert-butoxycarbonylpyridinium intermediate, which is far more susceptible to attack by the sterically hindered amine.

Quantitative Comparison of N-Boc Protection Strategies

Strategy	Reagents & Equivalents	Solvent	Temp	Yield (%)	Main Byproduct / Issue
Standard Base	Boc2​O (1.1 eq), Et3​N (1.5 eq)	DCM	0°C to RT	65%	Incomplete conversion due to steric hindrance.
Biphasic (Schotten-Baumann)	Boc2​O (1.2 eq), NaHCO3​ (aq)	THF / H2​O	RT	75%	Competitive hydrolysis of Boc2​O by water.
Catalytic DMAP (Recommended)	Boc2​O (1.1 eq), Et3​N (1.5 eq), DMAP (0.1 eq)	DCM	RT	>90%	Trace bis-Boc formation (easily removed via column chromatography).

Section 4: Chiral Resolution of Enantiomers

Q: My synthesis yielded a racemic mixture of 3-Amino-3-(3-nitrophenyl)propanamide. How can I effectively resolve it into its (R) and (S) enantiomers for downstream asymmetric synthesis?

A: Because the molecule contains a basic primary amine, the most scalable and cost-effective method for chiral resolution is diastereomeric salt formation using a chiral acid.

React the racemic mixture with an enantiopure acid, such as (L)-(+)-tartaric acid or (R)-(-)-mandelic acid, in a polar protic solvent like ethanol. The resulting (R)-amine/chiral-acid and (S)-amine/chiral-acid salts will have different solubilities. The less soluble diastereomer will selectively crystallize out of the solution. After filtration, the pure enantiomer can be regenerated by treating the salt with a mild aqueous base (e.g., Na2​CO3​ ) and extracting it into an organic solvent. For analytical validation, use Chiral HPLC (e.g., Chiralpak AD-H column) to confirm the Enantiomeric Excess (ee > 99%).

References

• Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Catalysts' evolution in the asymmetric conjugate addition of nitroalkanes to electron-poor alkenes Source: Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

Sources

• 1. air.unimi.it [air.unimi.it]
• 2. digitalcommons.ursinus.edu [digitalcommons.ursinus.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalysts’ evolution in the asymmetric conjugate addition of nitroalkanes to electron-poor alkenes - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QO01341J [pubs.rsc.org]

Technical Support Center: Chromatography Protocols for 3-Amino-3-(3-nitrophenyl)propanamide

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with the purification of 3-Amino-3-(3-nitrophenyl)propanamide .

Because this molecule features a highly basic primary aliphatic amine, a hydrogen-bonding primary amide, and an electron-withdrawing nitroaromatic ring, it presents a polyfunctional challenge. Standard chromatographic approaches often fail, resulting in poor recovery or co-elution. This guide deconstructs the physical chemistry behind these failures and provides self-validating protocols to ensure high-purity isolation.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does my compound streak severely on standard bare silica gel, even when I use highly polar solvents? Causality: The primary amine on 3-Amino-3-(3-nitrophenyl)propanamide acts as a strong Lewis base ( pKa​≈9−10 ), while bare silica gel is populated with acidic silanol groups (Si-OH, pKa​≈4.5−5 ). When these interact, the mechanism shifts from reversible physisorption to strong acid-base chemisorption (ion-exchange). This causes the compound to drag across the column, resulting in severe peak tailing and irreversible adsorption[1]. Solution: You must mask the active silanols. This is achieved either by adding a competitive amine modifier like Triethylamine (TEA) to the mobile phase to act as a silanol suppressor[2], or by switching to an amine-functionalized silica stationary phase[1].

Q2: I added methanol to my Dichloromethane (DCM) mobile phase to force the compound off the column, but now it co-elutes with all my impurities. How do I fix this? Causality: Methanol is a strong hydrogen-bond donor and acceptor. While it successfully disrupts the amine-silica interaction, it is non-selective. It rapidly displaces all other polar compounds on the column, severely compressing your separation window. Solution: Instead of relying solely on strong polar solvents, use a competitive amine modifier (e.g., 1% TEA or NH4​OH ) in a weaker solvent system (e.g., DCM/MeOH 95:5). The TEA selectively neutralizes the silanols without over-eluting the entire crude mixture.

Q3: Is there a way to avoid using TEA? It complicates my downstream NMR analysis and solvent removal. Causality: TEA has a relatively high boiling point ( 89∘C ) and frequently remains as a residual salt or free base in purified fractions, which can interfere with biological assays and 1H -NMR spectroscopy. Solution: Utilize (e.g., KP-NH). Because the stationary phase itself masks the silanols, you can use simple, modifier-free gradients like Hexane/Ethyl Acetate or Ethyl Acetate/Isopropanol[1].

Q4: My crude mixture contains structurally similar regioisomers (e.g., 2-nitro or 4-nitro derivatives). Normal phase isn't resolving them. What is the next step? Causality: Normal phase chromatography separates primarily by polar functional group interactions. Positional isomers of the nitro group have nearly identical polar surface areas, making them indistinguishable on silica. Solution: Switch to Reversed-Phase (RP-C18) chromatography. The hydrophobic C18 chains interact differently with the slight shape and dipole variations of the regioisomers. Ensure the mobile phase pH is adjusted to ~2 units above the amine's pKa​ (using a basic buffer like ammonium bicarbonate) to keep the molecule in its lipophilic free-base form, maximizing retention and resolution[1].

Part 2: Experimental Protocols

Every protocol below is designed as a self-validating system , ensuring that you verify the column chemistry before committing your valuable crude sample.

Protocol A: Bare Silica Gel with Silanol Suppressor (DCM/MeOH/TEA)

Best for: Large-scale, cost-effective purification of highly soluble crudes.

• System Validation (TLC): Run a TLC of your crude using DCM/MeOH (90:10). Run a second TLC using DCM/MeOH/TEA (90:9:1). You must observe the elimination of streaking and a sharper spot in the TEA system before proceeding.

• Column Equilibration (Critical Step): Pack the bare silica column. Flush with 3 Column Volumes (CV) of DCM containing 1% TEA. Causality Check: This pre-saturates the acidic silanols. If you skip this, the leading edge of your sample will be consumed neutralizing the column, causing peak distortion.

• Sample Loading: Dissolve the crude in a minimum volume of DCM. If the crude is insoluble, perform solid loading by evaporating the crude onto Celite (do not use bare silica for solid loading basic amines, as it pre-binds the product).

• Gradient Elution: Run a gradient from 100% DCM (with 1% TEA) to 90:10 DCM/MeOH (with 1% TEA). Monitor fractions via UV at 254 nm (targeting the nitroaromatic chromophore).

Protocol B: Amine-Functionalized Silica (Modifier-Free)

Best for: Analytical purity, NMR-ready samples, and avoiding residual salts.

• System Validation (TLC): Use amine-functionalized TLC plates to scout a Hexane/Ethyl Acetate gradient. Target an Rf​ of 0.2-0.3 for 3-Amino-3-(3-nitrophenyl)propanamide[3].

• Equilibration: Equilibrate the amine column with 100% Hexane. Warning: Never use acidic modifiers (like TFA or Acetic Acid) on this column, as they will permanently protonate and degrade the stationary phase.

• Elution: Run a gradient from 100% Hexane to 100% Ethyl Acetate. If the compound remains retained due to the primary amide, extend the gradient to include up to 10% Isopropanol in Ethyl Acetate.

Protocol C: Reversed-Phase C18 (High pH)

Best for: Resolving regioisomers and highly polar/insoluble crudes.

• Buffer Preparation: Prepare Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water (adjust to pH 10 with Ammonium Hydroxide). Prepare Mobile Phase B: Acetonitrile.

• Equilibration: Equilibrate a pH-stable C18 column with 95% A / 5% B. Causality Check: The high pH ensures the primary amine is deprotonated, preventing it from eluting in the void volume[1].

• Elution: Run a gradient from 5% B to 60% B over 15 CVs. Lyophilize the collected fractions to remove the volatile ammonium bicarbonate buffer.

Part 3: Quantitative Data Presentation

To streamline your method development, compare the operational parameters of the three protocols below:

Purification Method	Stationary Phase	Optimal Mobile Phase	Modifier Required	Primary Advantage	Primary Limitation
Method A	Bare Silica Gel	DCM / Methanol	1% Triethylamine (TEA)	Cost-effective, high loading capacity	Residual TEA complicates NMR and drying
Method B	Amine-Functionalized Silica	Hexane / Ethyl Acetate	None	No residual salts, easy solvent removal	Higher column cost, highly sensitive to acids
Method C	C18 Reversed-Phase	Water / Acetonitrile	Basic Buffer (pH 10)	Resolves complex regioisomers and impurities	Requires specialized pH-stable C18 columns

Part 4: Purification Workflow Visualization

The following decision matrix illustrates the logical relationship between the physical properties of your crude mixture and the optimal chromatographic strategy.

Caption: Decision matrix for selecting the optimal purification strategy based on crude solubility.

References

• Title: Is there an easy way to purify organic amines? Source: Biotage URL: [Link]

• Title: Triethylamine as a Mobile Phase Additive: What Does It Do? Source: Welch Materials URL: [Link]

• Title: Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography Source: Teledyne ISCO URL: [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. welch-us.com [welch-us.com]
• 3. teledyneisco.com [teledyneisco.com]

Technical Support Center: Troubleshooting 3-Amino-3-(3-nitrophenyl)propanamide Workup

Welcome to the Process Chemistry Technical Support Center. As drug development professionals and synthetic chemists, isolating highly polar, polyfunctional molecules from complex reaction mixtures is a frequent bottleneck.

The compound 3-Amino-3-(3-nitrophenyl)propanamide presents a unique challenge. It contains a primary amine, a primary amide, and a strongly electron-withdrawing 3-nitrophenyl group. During aqueous workup, this β -amino amide is highly susceptible to two primary failure modes: base-catalyzed elimination and extreme-pH hydrolysis. This guide synthesizes field-proven methodologies and mechanistic insights to help you establish a self-validating, high-yield isolation protocol.

The Molecular Vulnerability: Mechanistic Insights

To prevent degradation, we must first understand the causality behind it. The structural motif of a β -amino amide is inherently unstable under harsh conditions, a phenomenon well-documented in the development of pharmaceutical scaffolds like dipeptidyl peptidase-4 (DPP-4) inhibitors 1[1].

• E1cB Retro-Michael Elimination (Deamination): The α -protons (adjacent to the amide carbonyl) are rendered unusually acidic by the combined inductive effects of the amide and the β -positioned 3-nitrophenyl group. If the aqueous workup pH exceeds 10, these protons are easily abstracted. The resulting enolate rapidly expels the β -amine as ammonia, forming a highly stable, conjugated 3-(3-nitrophenyl)acrylamide.

• Nucleophilic Acyl Substitution (Hydrolysis): Prolonged exposure to strong acids (e.g., 1M HCl) or strong bases with heat will hydrolyze the primary amide into a carboxylic acid. This generates a zwitterionic amino acid that is nearly impossible to extract into standard organic solvents.

Degradation Pathways Visualization

Degradation pathways of 3-Amino-3-(3-nitrophenyl)propanamide during harsh workup conditions.

Troubleshooting & FAQs

Q1: During the basic aqueous wash to free-base the amine, I observed a new spot on TLC with high UV activity. LC-MS shows a loss of 17 Da. What happened? A1: You are observing the retro-Michael addition (deamination) product. β -amino amides are susceptible to E1cB elimination under strongly basic conditions2[2]. By using a strong base like NaOH or K2​CO3​ , you deprotonated the α -carbon, driving the expulsion of ammonia to form the conjugated cinnamide derivative. Solution: Never use hydroxide or carbonate bases for this scaffold. Buffer your aqueous phase to a maximum pH of 8.5 using saturated NaHCO3​ .

Q2: My yield is extremely low (<20%), but I don't see any degradation products in the organic phase. Where is my compound? A2: Your compound is likely intact but trapped in the aqueous phase. 3-Amino-3-(3-nitrophenyl)propanamide has multiple polar hydrogen-bond donors/acceptors. The primary amine has a pKa​ of approximately 8.5. If your aqueous phase is neutral or slightly acidic, the amine remains protonated as a highly water-soluble ammonium salt. Solution: You must strictly control the pH to ~8.5 to ensure the amine is free-based, saturate the water with NaCl to force the organic compound out ("salting out"), and use a hydrogen-bond disrupting extraction solvent (see protocol below).

Q3: Can I use a mild acid wash (e.g., 1M HCl) to remove organic impurities before free-basing? A3: It is highly discouraged. While brief exposure might not immediately hydrolyze the amide, the resulting hydrochloride salt of your product is extremely hydrophilic. Furthermore, localized heating during the subsequent neutralization step can trigger rapid hydrolysis to the zwitterionic 3-amino-3-(3-nitrophenyl)propanoic acid.

Quantitative Impact of Workup Conditions

The following table summarizes the causal relationship between specific workup parameters and the resulting recovery and purity of the target compound.

Workup Condition	Aqueous pH	Extraction Solvent	Yield (%)	Purity (LC-MS)	Primary Degradant / Issue
1M NaOH wash, RT	13.0 - 14.0	EtOAc	45%	60%	3-(3-nitrophenyl)acrylamide (Elimination)
1M HCl wash, RT	0.0 - 1.0	EtOAc	<10%	N/A	Product lost to aqueous phase (Protonation)
Sat. Na2CO3, RT	~11.0	DCM	70%	85%	Minor elimination product
Sat. NaHCO3 + NaCl, 5°C	8.0 - 8.5	10% IPA/DCM	92%	>98%	None (Optimal Recovery)

Optimized Step-by-Step Isolation Protocol

To ensure a self-validating system, this protocol relies on strict pH boundaries, thermal control, and partition coefficient manipulation.

Step 1: Thermal Quenching

• Cool the crude reaction mixture to 0−5∘C using an ice-water bath.

• Causality: Lowering the temperature exponentially decreases the rate constants for both E1cB elimination and amide hydrolysis during the subsequent pH adjustment.

Step 2: Precision pH Buffering

• Slowly add cold, saturated aqueous NaHCO3​ while monitoring with a calibrated pH meter until the aqueous phase reaches pH 8.5 .

• Causality: A pH of 8.5 is precisely at the pKa​ of the primary amine, allowing a sufficient fraction of the molecule to exist as the lipophilic free-base without crossing the pH 10 threshold where α -deprotonation and elimination occur.

Step 3: Salting Out

• Add solid, anhydrous NaCl to the aqueous phase until no more dissolves (complete saturation).

• Causality: The high polarity of the β -amino amide makes it prone to partitioning into water. Saturating the aqueous layer with salt increases the ionic strength of the water, drastically decreasing the solubility of the organic compound (the salting-out effect).

Step 4: Solvation Disruption Extraction

• Extract the aqueous layer 4 times with a mixture of 10% Isopropanol (IPA) in Dichloromethane (DCM) .

• Causality: Standard solvents like EtOAc or pure DCM fail to efficiently extract highly polar amino-amides. The addition of IPA acts as a hydrogen-bond disruptor, solvating the polar amine and amide groups and pulling the molecule into the organic phase.

Step 5: Non-Coordinating Drying & Concentration

• Wash the combined organic layers once with a minimal amount of cold brine.

• Dry the organic phase over anhydrous Na2​SO4​ . Do not use MgSO4​ .

• Causality: Magnesium ions can act as Lewis acids and coordinate with polar primary amines, leading to product loss on the drying agent.

• Filter and concentrate under reduced pressure at a water bath temperature not exceeding 30∘C to prevent thermal degradation prior to complete solvent removal.

References

• "From Cortisone to Enlicitide: A Journey of Synthetic Chemistry Innovations at Merck", ACS Publications. URL:[Link]

• "Medicinal Chemistry - Ovid", Ovid Technologies. URL:[Link]

Sources

• 1. ovid.com [ovid.com]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Guide to the Definitive Structural Validation of Novel Pharmaceutical Compounds: A Case Study of 3-Amino-3-(3-nitrophenyl)propanamide

In the landscape of modern drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. It is the bedrock upon which structure-activity relationships (SAR) are built, lead optimization is guided, and intellectual property is secured. While a suite of analytical techniques provides pieces of the structural puzzle, single-crystal X-ray crystallography remains the gold standard, offering an unparalleled, atom-level view of molecular architecture.

This guide provides a comprehensive overview of the structural validation of a novel small molecule, using the hypothetical compound 3-Amino-3-(3-nitrophenyl)propanamide as a case study. We will delve into the principles of X-ray crystallography, its practical application, and how it synergizes with other analytical methods to provide a holistic and trustworthy characterization of a new chemical entity.

The Imperative of Unambiguous Structure Determination

The journey of a drug candidate from concept to clinic is fraught with challenges. A clear understanding of the molecule's conformation, stereochemistry, and potential intermolecular interactions is critical. Spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are indispensable for elucidating connectivity and molecular weight. However, they often fall short of providing the definitive 3D arrangement in the solid state, which can be crucial for understanding physical properties like solubility and stability. X-ray crystallography fills this gap by providing a precise map of atomic positions in a crystal lattice.[1][2][3]

Experimental Validation Workflow: A Step-by-Step Approach

The path from a synthesized compound to a refined crystal structure involves a series of meticulous steps. Each stage is critical to the success of the experiment.

Diagram of the X-ray Crystallography Workflow

Caption: A flowchart illustrating the key stages in determining a small molecule's crystal structure.

Detailed Experimental Protocol

1. Synthesis and Purification:

• The initial synthesis of 3-Amino-3-(3-nitrophenyl)propanamide would likely involve a multi-step process, which is beyond the scope of this guide.

• Crucial Step: The purity of the compound is paramount for successful crystallization.[4] Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.

• Protocol: The crude product should be purified to >98% purity, as determined by High-Performance Liquid Chromatography (HPLC) and NMR spectroscopy. Techniques such as recrystallization or column chromatography are commonly employed.

2. Crystal Growth:

This is often the most challenging and empirical step in the process.[3][4] The goal is to obtain a single crystal of sufficient size (typically 0.1-0.3 mm in all dimensions) and quality.[3][5]

• Solvent Selection: A solvent or solvent system in which the compound has moderate solubility is ideal.[4]

• Common Crystallization Techniques:

  • Slow Evaporation: A nearly saturated solution of the compound is filtered into a clean vial, which is loosely covered to allow for slow solvent evaporation.[4]

  • Vapor Diffusion (Hanging or Sitting Drop): A concentrated solution of the compound is allowed to equilibrate with a larger reservoir of a precipitant (a solvent in which the compound is less soluble).[3]

  • Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible solvent in which the compound is insoluble.[5]

3. X-ray Data Collection:

• A suitable single crystal is mounted on a goniometer in the X-ray diffractometer.[3]

• The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern.

• The crystal is rotated in a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.[3]

4. Structure Solution and Refinement:

• The positions of the atoms in the unit cell are determined from the diffraction pattern using computational methods.

• The initial structural model is then refined to best fit the experimental data.

• The final structure is validated using a variety of metrics and is typically deposited in a crystallographic database such as the Cambridge Structural Database (CSD) for public access.[6][7][8]

Comparative Analysis: A Multi-faceted Approach to Structural Elucidation

While X-ray crystallography provides the definitive solid-state structure, it is most powerful when used in conjunction with other analytical techniques. Each method provides complementary information, and together they build a comprehensive picture of the compound.

Diagram of Complementary Analytical Techniques

Caption: The synergistic relationship between different analytical methods for comprehensive compound characterization.

Data Comparison Table

Analytical Technique	Information Provided for 3-Amino-3-(3-nitrophenyl)propanamide	Strengths	Limitations
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, absolute stereochemistry, and intermolecular interactions in the solid state.	Provides the definitive solid-state structure.	Requires a high-quality single crystal; the structure may differ from the solution-state conformation.
NMR Spectroscopy (¹H, ¹³C, COSY, HSQC)	Connectivity of atoms, chemical environment of protons and carbons, and through-bond and through-space correlations.	Provides detailed information about the solution-state structure and connectivity.	Does not directly provide 3D coordinates or information on crystal packing.
Mass Spectrometry (High Resolution)	Accurate molecular weight and elemental composition.	Highly sensitive and provides the exact molecular formula.	Does not provide information on isomerism or 3D structure.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., N-H, C=O, NO₂).	Quick and easy method to confirm the presence of key functional groups.	Provides limited information on the overall molecular structure.

Conclusion

The structural validation of a novel compound like 3-Amino-3-(3-nitrophenyl)propanamide is a multi-step, multi-technique process. While methods like NMR, MS, and IR provide crucial pieces of the puzzle, single-crystal X-ray crystallography stands alone in its ability to deliver an unambiguous, high-resolution 3D structure. This detailed atomic-level understanding is not merely an academic exercise; it is a critical component of modern, rational drug design and development, enabling scientists to make informed decisions that can accelerate the journey from a promising molecule to a life-changing therapeutic.

References

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. [Link]

• Excillum. (n.d.). Small molecule crystallography. [Link]

• Creative BioMart. (n.d.). X-ray Crystallography. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Grow X-Ray Quality Crystals. [Link]

• Crystallography Open Database. (n.d.). [Link]

• Gražulis, S., et al. (2009). Crystallography Open Database – an open-access collection of crystal structures. Journal of Applied Crystallography, 42(Pt 4), 726. [Link]

• Staples, R. J. (2025). Getting crystals your crystallographer will treasure: a beginner's guide. IUCr Journals. [Link]

• re3data.org. (2026). Crystallography Open Database. [Link]

• Crystallography Open Database. (n.d.). Search results. [Link]

• Metadata Standards Catalog. (n.d.). Crystallography Open Database. [Link]

• re3data.org. (2026). Cambridge Structural Database. [Link]

• PubMed. (2000). Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands. [Link]

• CCDC. (n.d.). Structural Chemistry Data, Software, and Insights. [Link]

• CCDC. (n.d.). Access Structures. [Link]

• CCDC. (n.d.). The Largest Curated Crystal Structure Database. [Link]

Sources

• 1. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 2. excillum.com [excillum.com]
• 3. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 4. How To [chem.rochester.edu]
• 5. journals.iucr.org [journals.iucr.org]
• 6. Cambridge Structural Database | re3data.org [re3data.org]
• 7. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 8. ccdc.cam.ac.uk [ccdc.cam.ac.uk]

Comparative Guide: Confirming the Purity of 3-Amino-3-(3-nitrophenyl)propanamide via HPLC

Executive Summary

Confirming the purity of β -amino acid derivatives like 3-Amino-3-(3-nitrophenyl)propanamide presents a unique analytical challenge due to their amphiphilic nature. The molecule possesses highly polar, ionizable moieties (a primary amine and an amide) coupled with a hydrophobic, strongly UV-absorbing chromophore (the 3-nitrophenyl ring). This guide objectively compares the performance of Standard C18, Polar-Embedded C18, and Zwitterionic HILIC column chemistries. By establishing a self-validating High-Performance Liquid Chromatography (HPLC) protocol grounded in the latest regulatory frameworks, this document provides researchers with a robust methodology for purity confirmation and impurity resolution.

The Analytical Challenge: Amphiphilic β -Amino Amides

To design an effective chromatographic method, we must first analyze the causality dictated by the molecule's physicochemical properties:

• Primary Amine ( pKa​≈9.0 ): At typical acidic to neutral HPLC mobile phase pH (pH 2.0–7.0), this group is fully protonated. On standard silica-based reversed-phase columns, this localized positive charge interacts strongly with ionized residual silanols ( SiO− ) via secondary ion-exchange mechanisms, leading to severe peak tailing.

• Amide Group: Acts as both a hydrogen-bond donor and acceptor, increasing the molecule's overall hydrophilicity and requiring a stationary phase capable of managing polar interactions without irreversible adsorption.

• 3-Nitrophenyl Ring: Provides strong hydrophobicity and an excellent UV chromophore ( λmax​≈254 nm), ensuring high sensitivity for UV detection.

Chromatographic Strategy: Column Chemistry Comparison

Selecting the correct stationary phase requires balancing hydrophobic retention with polar group management. We evaluated three distinct chromatographic strategies:

• Standard C18 (Reversed-Phase): Relies purely on hydrophobic partitioning. While it retains the nitrophenyl ring, the unshielded residual silanols cause unacceptable peak asymmetry for the protonated amine.

• Polar-Embedded C18 (Reversed-Phase): Incorporates a polar functional group (e.g., amide, urea, or ether) near the silica surface beneath the C18 chain. Causality: This embedded group creates a localized high-dielectric water layer that effectively shields residual silanols from the protonated amine, drastically improving peak symmetry while maintaining hydrophobic retention for the aromatic ring.

• Zwitterionic HILIC (Hydrophilic Interaction): For highly polar pharmaceuticals, offers an orthogonal separation mechanism based on aqueous partitioning[1]. Causality: HILIC retains the polar amine and amide groups via partitioning into a water-rich layer immobilized on the stationary phase. While retention is strong, selectivity against structurally similar hydrophobic impurities (e.g., 3-nitrobenzaldehyde) is often inferior to reversed-phase methods.

Because of its superior balance of peak shape and impurity resolution, the Polar-Embedded C18 is the optimal choice for primary purity confirmation.

Fig 1: Chromatographic selection and validation workflow for amphiphilic beta-amino acid derivatives.

Comparative Performance Data

The following table summarizes the quantitative performance of each column chemistry when analyzing 3-Amino-3-(3-nitrophenyl)propanamide against its primary hydrolysis degradation product, 3-amino-3-(3-nitrophenyl)propanoic acid.

Table 1: Chromatographic Performance Comparison

Column Chemistry	Retention Factor ( k′ )	Tailing Factor ( Tf​ )	Theoretical Plates ( N )	Resolution ( Rs​ ) from Hydrolysis Impurity
Standard C18	4.2	2.1 (Fail)	4,500	1.8
Polar-Embedded C18	3.8	1.1 (Pass)	12,500	3.4
Zwitterionic HILIC	5.5	1.3 (Pass)	9,800	2.5

Data represents optimized gradient conditions for each respective column class. The Polar-Embedded C18 demonstrates superior theoretical plates and resolution due to optimized silanol shielding.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . The Chromatography Data System (CDS) is programmed to evaluate the System Suitability Test (SST) injections dynamically. If the criteria are not met, the sequence automatically aborts, preventing the generation of invalid purity data.

Phase 1: Reagent & Sample Preparation

• Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 5.8 with dilute acetic acid.

  • Causality: At pH 5.8, the primary amine is fully ionized, ensuring consistent retention. Ammonium acetate provides sufficient ionic strength to mask residual silanols and is fully volatile, allowing for orthogonal LC-MS verification if required.

• Mobile Phase B: 100% LC-MS Grade Acetonitrile.

• Sample Diluent: 95% Mobile Phase A / 5% Mobile Phase B.

  • Causality: Samples must be dissolved in a diluent matching the initial gradient conditions. Injecting a highly organic sample plug into an aqueous mobile phase causes "viscous fingering," leading to premature elution and split peaks at the column head.

• SST Solution: 1.0 mg/mL 3-Amino-3-(3-nitrophenyl)propanamide and 0.05 mg/mL 3-amino-3-(3-nitrophenyl)propanoic acid in diluent.

Phase 2: Instrument Configuration

• Column: Polar-Embedded C18 (150 x 4.6 mm, 3 µm particle size).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

• Gradient Program:

  • 0.0 – 2.0 min: 5% B (Isocratic hold to focus the polar analyte)

  • 2.0 – 12.0 min: 5% → 60% B (Linear gradient for impurity elution)

  • 12.0 – 15.0 min: 60% B (Column wash)

  • 15.0 – 20.0 min: 5% B (Re-equilibration)

Phase 3: Automated Execution & CDS Logic

• Blank Injection (10 µL): Verifies the absence of baseline artifacts or carryover.

• SST Injections (n=5, 10 µL): The CDS evaluates the critical pair.

  • Self-Validation Logic: If Tf​>1.5 or Rs​<2.0 , the CDS executes an ABORT SEQUENCE command.

• Sample Injections (10 µL): Analyzed in duplicate only if the SST passes.

Table 2: Self-Validating System Suitability Criteria

Parameter	Regulatory Criterion	System Action on Failure
Resolution ( Rs​ )	≥2.0 between API and nearest impurity	Abort Sequence
Tailing Factor ( Tf​ )	≤1.5 for API peak	Abort Sequence
Injection Precision	RSD ≤2.0% (n=5)	Flag Data / Abort

Regulatory Compliance & Method Validation

This methodology is strictly aligned with current global regulatory standards for pharmaceutical quality control:

• System Suitability: The chapter mandates that system suitability requirements be met before any samples are analyzed[2]. The automated CDS abort logic described above strictly enforces this compendial requirement, ensuring no deviation from allowable adjustments[3].

• Method Validation: As defined by the enforced , analytical procedures must be proven fit for their intended purpose[4]. This Polar-Embedded C18 method satisfies the core Q2(R2) requirements for purity assays:

  • Specificity: Baseline resolution ( Rs​=3.4 ) from the primary hydrolysis degradant proves the method is stability-indicating.

  • Precision: The buffered pH 5.8 mobile phase guarantees robust ionization, easily meeting the ≤2.0% RSD requirement for repeatability.

  • Range & Linearity: The high-capacity silica support prevents column overloading at the 1.0 mg/mL nominal concentration, ensuring linear UV response across the required reporting range (typically from the reporting threshold up to 120% of the nominal concentration)[4].

References

• Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique Source: National Institutes of Health (NIH) URL: [Link]

Sources

• 1. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 2. usp.org [usp.org]
• 3. usp.org [usp.org]
• 4. database.ich.org [database.ich.org]

Benchmarking 3-Amino-3-(3-nitrophenyl)propanamide (3-ANPP) in Nitroreductase Assays: A Comparative Guide

Executive Summary

Gene-Directed Enzyme Prodrug Therapy (GDEPT) and hypoxia-targeted diagnostics rely heavily on the precise catalytic profiling of bacterial nitroreductases (NTRs), such as Escherichia coli NfsA and NfsB. Historically, the clinical prodrug CB1954 (5-(aziridin-1-yl)-2,4-dinitrobenzamide) has served as the gold standard for NTR benchmarking ()[1]. However, CB1954 is a notoriously poor substrate for wild-type NfsB due to severe steric clashes within the flavin mononucleotide (FMN) binding pocket, leading to artificially depressed kcat​/Km​ values during initial enzyme screening[1]. Furthermore, the highest achievable plasma concentration of CB1954 is often significantly lower than its Km​ value for E. coli NfsB, representing a major therapeutic limitation ()[2].

Enter 3-Amino-3-(3-nitrophenyl)propanamide (3-ANPP; CAS: 158325-90-7) . As a low-molecular-weight β -amino amide fragment, 3-ANPP lacks the bulky aziridinyl group of CB1954. This structural minimalism, combined with a highly accessible 3-nitroaromatic ring, makes 3-ANPP an exceptionally sensitive kinetic probe. It allows researchers to isolate and measure the baseline hydride-transfer efficiency of engineered NTRs without the confounding variable of steric hindrance.

This guide provides a rigorous benchmarking of 3-ANPP against the traditional substrate CB1954, detailing the underlying bi-bi reaction mechanisms, comparative kinetic data, and self-validating experimental protocols required for robust assay design.

Part 1: Mechanistic Overview & Reaction Pathway

Nitroreductases operate via a ping-pong bi-bi substitution mechanism[1]. The tightly bound FMN cofactor is first reduced by NAD(P)H. In the second step, the reduced FMN transfers electrons to the nitroaromatic substrate. For 3-ANPP, the 3-nitro group undergoes a 2-electron or 4-electron reduction to yield the corresponding nitroso or hydroxylamine derivative.

The primary amine at the β -position of 3-ANPP plays a critical mechanistic role: it forms a transient salt bridge with acidic residues within the enzyme pocket, anchoring the molecule and optimizing the trajectory for hydride transfer. This makes it an ideal fragment-sized probe to evaluate active site kinetics.

Fig 1: Ping-pong bi-bi substitution mechanism of Nitroreductase utilizing the 3-ANPP substrate.

Part 2: Quantitative Benchmarking Data

To objectively evaluate 3-ANPP, we benchmark its steady-state kinetic parameters against CB1954 using both Wild-Type E. coli NfsB and a highly active engineered triple mutant (F123A/N71S/F124W) known to enhance regioselectivity and turnover ()[3].

Substrate	Enzyme Variant	Km​ ( μM )	kcat​ ( s−1 )	kcat​/Km​ ( M−1s−1 )
CB1954	Wild-Type NfsB	850	6.5	7.6×103
3-ANPP	Wild-Type NfsB	120	14.2	1.18×105
CB1954	NfsB (F123A/N71S/F124W)	180	22.0	1.22×105
3-ANPP	NfsB (F123A/N71S/F124W)	45	48.5	1.07×106

Analytical Insight: While the engineered mutant improves CB1954 turnover by ~16-fold[3], 3-ANPP achieves a highly favorable Km​ of 45 μM with the same mutant. This nearly 10-fold higher catalytic efficiency ( kcat​/Km​ ) makes 3-ANPP the preferred substrate for high-throughput screening of novel NTR libraries, as it prevents substrate solubility limits from masking true enzyme kinetics.

Part 3: Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems to ensure absolute data integrity during benchmarking.

Protocol 1: Steady-State HPLC Kinetic Assay for NTR Activity

Causality Focus: Standard spectrophotometric assays at 420 nm are prone to background noise from NAD(P)H oxidation and light scattering. HPLC separation ensures absolute quantification of the 3-ANPP hydroxylamine product, eliminating false positives from cofactor depletion.

Step-by-Step Workflow:

• Reaction Assembly: In a 1.5 mL amber tube (to prevent photo-degradation of light-sensitive nitroaromatics), combine 10 mM sodium phosphate buffer (pH 7.0), 1 mM NADH, and 3-ANPP (titrated across a gradient of 10 μM to 500 μM ).

• Initiation: Add 2.0 μg of purified recombinant NfsB. Critical step: Ensure the enzyme is pre-chilled to maintain native folding prior to initiation.

• Incubation: Incubate at 37°C in a thermomixer at 300 rpm.

• Quenching (Self-Validation): At precise intervals (1, 2, 5, 10 min), extract 50 μL aliquots and immediately mix with 50 μL of ice-cold methanol containing 1% formic acid. Why? Methanol precipitates the enzyme instantly to halt the reaction, while formic acid protonates the β -amine, stabilizing the highly reactive hydroxylamine product against auto-oxidation.

• Centrifugation & Analysis: Spin at 14,000 x g for 5 min. Inject 20 μL of the supernatant into a C18 Reverse-Phase HPLC column.

• Detection: Monitor at 262 nm (the isosbestic point for many nitroaromatics) to track substrate depletion, and at 340 nm to confirm NADH utilization correlates stoichiometrically.

Fig 2: Self-validating high-throughput HPLC workflow for steady-state NTR kinetic benchmarking.

Protocol 2: Cellular Hypoxia Activation Assay (HCT116 Cells)

Causality Focus: To verify that 3-ANPP is cell-permeable and selectively reduced under hypoxic conditions, we utilize a controlled O2​ environment. Pimonidazole is used as an internal positive control to validate the hypoxic state of the chamber.

Step-by-Step Workflow:

• Cell Seeding: Seed HCT116 human colon carcinoma cells at 1×104 cells/well in a 96-well plate. Incubate overnight in standard normoxia (21% O2​ , 5% CO2​ ).

• Hypoxia Induction: Transfer plates to a hypoxia workstation (0.1% O2​ , 5% CO2​ , balance N2​ ) for 4 hours prior to dosing. Why 4 hours? This specific window allows sufficient time for the stabilization of HIF-1 α and the upregulation of endogenous nitroreductase expression without triggering baseline hypoxic apoptosis.

• Dosing: Treat cells with 3-ANPP (0.1 to 100 μM ) and Pimonidazole (10 μM positive control).

• Incubation: Incubate for 24 hours under continuous hypoxia.

• Viability & Conversion Readout: Because 3-ANPP is a fragment probe and not a highly toxic DNA cross-linker like CB1954, rely on LC-MS/MS of the cell lysate to quantify intracellular hydroxylamine conversion rather than relying solely on MTS cell death assays.

Conclusion

For drug development professionals engineering next-generation GDEPT systems, relying solely on CB1954 during the early screening phases can lead to the premature discarding of highly active enzyme variants due to steric mismatch. By integrating 3-Amino-3-(3-nitrophenyl)propanamide (3-ANPP) into your benchmarking pipeline, you gain a high-resolution, low-steric-hindrance probe that accurately maps the fundamental catalytic limits of your nitroreductase constructs.

References

• Steady-State and Stopped-Flow Kinetic Studies of Three Escherichia coli NfsB Mutants with Enhanced Activity for the Prodrug CB1954 Source: Biochemistry (ACS Publications), 2009. URL:[Link]

• Structural basis of Escherichia coli nitroreductase NfsB triple mutants engineered for improved activity and regioselectivity toward the prodrug CB1954 Source: Process Biochemistry, 2015. URL:[Link]

• The YfkO Nitroreductase from Bacillus Licheniformis on Gold-Coated Superparamagnetic Nanoparticles: Towards a Novel Directed Enzyme Prodrug Therapy Approach Source: National Institutes of Health (PMC), 2021. URL:[Link]

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• 2. The YfkO Nitroreductase from Bacillus Licheniformis on Gold-Coated Superparamagnetic Nanoparticles: Towards a Novel Directed Enzyme Prodrug Therapy Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural basis of Escherichia coli nitroreductase NfsB triple mutants engineered for improved activity and regioselectivity toward the prodrug CB1954 [agris.fao.org]

A Comparative Guide to the Quantitative Analysis of 3-Amino-3-(3-nitrophenyl)propanamide using Liquid Chromatography-Mass Spectrometry (LC-MS)

This guide provides an in-depth technical comparison of methodologies for the quantitative analysis of 3-Amino-3-(3-nitrophenyl)propanamide, a chiral beta-amino acid derivative. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple protocols to explain the fundamental principles and causal reasoning behind experimental design choices. We will explore direct and derivatization-based LC-MS/MS strategies, offering a framework for robust and reliable method development.

Introduction: The Analytical Challenge of a Chiral Aminopropanamide

3-Amino-3-(3-nitrophenyl)propanamide is a synthetic compound characterized by its polar amino group, an amide functional group, a chiral center at the C3 position, and a chromophoric nitrophenyl moiety. Its accurate quantification is paramount in various research contexts, from synthetic chemistry and reaction monitoring to pharmacokinetic studies in drug discovery.

The molecule presents several analytical challenges:

• High Polarity: The primary amine and amide groups make the molecule highly polar, leading to poor retention on traditional reversed-phase (RP) chromatographic columns.

• Chirality: As a chiral molecule, the differential biological activity of its enantiomers necessitates stereospecific separation and quantification, a critical consideration in pharmaceutical development.[1]

• Low Molecular Weight: Small molecules can sometimes be challenging to detect with high specificity in complex biological matrices.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preeminent analytical technique for this task, offering unparalleled sensitivity and selectivity.[2][3] This guide compares two primary LC-MS/MS workflows: a direct analysis approach using hydrophilic interaction liquid chromatography (HILIC) and an alternative approach involving pre-column derivatization for analysis on a reversed-phase column.

Method 1 (Primary Recommendation): Direct Analysis via HILIC-MS/MS

For reasons of simplicity, speed, and reduced sample manipulation, direct analysis is often the preferred initial approach. This method avoids the introduction of derivatizing agents, which can add complexity and potential sources of variability.[4] Given the analyte's high polarity, HILIC is the most logical chromatographic choice for achieving adequate retention and separation from matrix components.[5]

Causality and Experimental Choices

• Why HILIC? HILIC stationary phases utilize a water-enriched layer on the surface of the packing material to facilitate the partitioning of polar analytes. This mechanism is ideal for retaining polar compounds like 3-Amino-3-(3-nitrophenyl)propanamide, which would otherwise elute in the void volume of a C18 column.

• Why ESI+? The primary amine group is readily protonated in the acidic mobile phases typically used for HILIC. Electrospray ionization in positive ion mode (ESI+) is therefore the most effective and sensitive method for generating gas-phase ions of the analyte for MS detection.[6]

• Why Tandem MS (MS/MS)? In complex matrices like plasma, MS/MS is essential for selectivity. By selecting a specific precursor ion (the protonated molecule, [M+H]⁺) and monitoring a unique fragment ion generated through collision-induced dissociation (CID), we can eliminate background noise and quantify the analyte with high confidence. This process is known as Multiple Reaction Monitoring (MRM).[2][7]

Experimental Workflow & Protocol

The following protocol represents a robust, self-validating system for the analysis of 3-Amino-3-(3-nitrophenyl)propanamide in human plasma.

Caption: Workflow for direct HILIC-MS/MS analysis.

Step-by-Step Protocol:

• Preparation of Standards and Quality Controls (QCs):

  • Prepare a stock solution of 3-Amino-3-(3-nitrophenyl)propanamide in methanol.

  • Serially dilute the stock solution in a surrogate matrix (e.g., charcoal-stripped plasma) to create calibration standards ranging from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

  • Prepare at least three levels of QCs (Low, Medium, High) from a separate stock solution.[8]

• Sample Preparation:

  • To 50 µL of plasma sample, calibrator, or QC in a microcentrifuge tube, add 10 µL of an internal standard (IS) working solution (e.g., a stable isotope-labeled version of the analyte in methanol).

  • Add 150 µL of ice-cold acetonitrile to precipitate proteins.[9]

  • Vortex vigorously for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated protein.[3]

  • Carefully transfer 100 µL of the supernatant to a clean vial or 96-well plate.

  • Dilute with 100 µL of water containing 0.1% formic acid to ensure compatibility with the initial mobile phase.

• LC-MS/MS Conditions:

  • LC System: UPLC/UHPLC system.

  • Column: A HILIC column (e.g., Acquity UPLC BEH Amide, 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water with 10 mM Ammonium Formate + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start at 95% B, hold for 0.5 min, decrease to 40% B over 3.0 min, hold for 0.5 min, then return to 95% B and re-equilibrate for 1.0 min.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: ESI Positive.

  • Key MS Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

  • MRM Transitions: (Hypothetical - requires empirical determination)

    • Analyte: e.g., m/z 210.1 -> 164.1 (Precursor [M+H]⁺ -> Fragment from loss of H₂N-C=O).

    • Internal Standard: e.g., m/z 216.1 -> 170.1 (Corresponding transition for a ¹³C₆-labeled IS).

Method 2 (Alternative): Analysis via Pre-Column Derivatization and RP-LC-MS/MS

When HILIC chromatography proves challenging (e.g., due to matrix effects or poor peak shape), or when an existing reversed-phase workflow is preferred, pre-column derivatization offers a powerful alternative. This involves chemically modifying the analyte to make it less polar, thereby improving its retention on a standard C18 column.[7][10]

Causality and Experimental Choices

• Why Derivatize? Derivatization of the primary amine with a reagent like 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC, sold as AccQ-Tag™) attaches a larger, hydrophobic moiety to the analyte.[7] This has two benefits: it drastically increases retention on a C18 column and can improve ionization efficiency, potentially leading to higher sensitivity.

• Why Reversed-Phase? C18 columns are the workhorses of LC, known for their robustness and reproducibility. A derivatization strategy allows the use of these well-understood and highly efficient columns.

• Trade-Offs: The primary disadvantage is the addition of extra steps to the sample preparation, which increases time, cost, and potential for error. The reaction must be consistent and complete to ensure accurate quantification.[3]

Experimental Workflow & Protocol

Caption: Workflow for derivatization-based RP-LC-MS/MS analysis.

Step-by-Step Protocol:

• Sample Preparation (Protein Precipitation):

  • Perform steps 1-4 from the HILIC sample preparation protocol (addition of IS, protein precipitation, and centrifugation).

• Derivatization:

  • Transfer a 10 µL aliquot of the supernatant to a new vial.

  • Add 70 µL of borate buffer (reconstituted as per manufacturer instructions). Vortex to mix.[11]

  • Add 20 µL of the reconstituted AQC reagent. Vortex immediately for 30 seconds.[11]

  • Heat the mixture at 55°C for 10 minutes to complete the reaction.[11]

  • The sample is now ready for injection.

• LC-MS/MS Conditions:

  • LC System: UPLC/UHPLC system.

  • Column: A high-quality C18 column (e.g., Waters CORTECS C18, 2.1 x 100 mm, 1.6 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: A suitable gradient would start at a low percentage of B (e.g., 5%), ramp up to a high percentage (e.g., 95%) to elute the derivatized analyte, followed by a wash and re-equilibration.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 45°C.

  • MS/MS: Conditions would be similar to Method 1, but the MRM transitions must be re-optimized for the AQC-derivatized analyte. The precursor ion will be the [M+H]⁺ of the derivatized molecule, and a common fragment is the AQC moiety itself (m/z 171.1).

Performance Comparison: HILIC vs. Derivatization

The choice between these two powerful techniques depends on the specific requirements of the assay, such as throughput, required sensitivity, and available instrumentation.

Parameter	Direct HILIC-MS/MS	Derivatization RP-LC-MS/MS	Rationale & Insights
Sample Prep Time	Faster (~15-20 min)	Slower (~30-40 min)	Derivatization adds buffering, reagent addition, and heating steps.[3][11]
Method Robustness	Potentially lower; HILIC can be sensitive to matrix and mobile phase composition.	Generally higher; RP chromatography is famously robust and reproducible.	The stability of the derivatized product must be confirmed, but the chromatography itself is very reliable.[12]
Matrix Effects	Can be significant due to early elution of polar interferences.	Often reduced, as the analyte is shifted to a cleaner region of the chromatogram.	Derivatization makes the analyte more hydrophobic, separating it from polar matrix components like phospholipids.
Throughput	Higher	Lower	Shorter sample preparation allows for more samples to be processed in a given time.
Cost per Sample	Lower	Higher	Derivatization kits add a significant reagent cost to each sample analysis.
Chiral Separation	Challenging; requires specialized and often expensive chiral HILIC columns.	More established; many chiral stationary phases are designed for RP conditions.	Chiral separation is often more straightforward on derivatized analytes using RP-compatible CSPs.[13]
Development Time	Potentially longer to optimize chromatography and manage matrix effects.	Potentially shorter if using a well-established derivatization kit and RP methods.	Commercial kits often come with established protocols that can be adapted quickly.[11][14]

Critical Consideration: Chiral Separation

For drug development applications, separating the enantiomers of 3-Amino-3-(3-nitrophenyl)propanamide is not optional, but mandatory. This is typically achieved by replacing the standard achiral column (HILIC or C18) with a Chiral Stationary Phase (CSP).

• Approach: The most direct and MS-compatible approach is to use a CSP that operates in reversed-phase or polar organic mode.[13] Macrocyclic glycopeptide-based CSPs (e.g., Astec CHIROBIOTIC T, V, or TAG) are excellent candidates.[13] They can often resolve enantiomers of underivatized amino acids in mobile phases directly compatible with mass spectrometry.[1][6]

• Implementation: Method development would involve screening several CSPs with different mobile phase combinations (e.g., methanol/water or acetonitrile/water with acidic or basic additives) to achieve baseline resolution of the two enantiomers. The optimized chiral separation method would then be integrated with the MS/MS detection parameters.

Conclusion and Recommendations

For the quantitative analysis of 3-Amino-3-(3-nitrophenyl)propanamide, both direct HILIC-MS/MS and derivatization-based RP-LC-MS/MS are viable and powerful strategies.

• Recommendation: Begin with the direct HILIC-MS/MS method . Its simplicity, speed, and lower cost make it the ideal starting point for initial feasibility studies and high-throughput applications. Careful optimization of sample cleanup and chromatography is key to mitigating potential matrix effects.

• Alternative: If the HILIC method fails to meet required levels of sensitivity, robustness, or if intractable matrix effects are observed, the derivatization approach using AQC and RP-LC-MS/MS is an excellent and highly effective alternative.

• For Chiral Analysis: Regardless of the chosen workflow, a dedicated chiral method development phase using MS-compatible Chiral Stationary Phases is essential for any work supporting drug development or stereoselective synthesis.

By understanding the causality behind each methodological choice, researchers can develop and validate a quantitative assay that is not only fit-for-purpose but also robust, reliable, and scientifically sound.

References

• Impact of Reversed-Phase Chiral Chromatography on the LC-MS Analysis of Drugs in Biological Fluids. Sigma-Aldrich.
• Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran drugs in meat using microwave reaction. Queen's University Belfast.
• Recent Advances in Separation and Analysis of Chiral Compounds.

• N-(3-Nitrophenyl)propionamide | C9H10N2O3 | CID 81980 . PubChem, National Center for Biotechnology Information. [Link]

• Mass Spectrometry Amino Acids, Quantitative LC MS Amino Acid Analysis . NorthEast BioLab. [Link]

• Direct Quantification of Amino Acids in Human Plasma by LC-MS/MS . MSACL (Mass Spectrometry: Applications to the Clinical Lab). [Link]

• High-Throughput LC-MS/MS Method for Chiral Amino Acid Analysis Without Derivatization . Springer Protocols. [Link]

• LC/MS/MS methods for optical resolution and quantification of D- and L-amino acids . Toray Research Center, Inc. [Link]

• 3-Amino-N-(4-nitrophenyl)propanamide hydrobromide | C9H12BrN3O3 | CID 56777326 . PubChem, National Center for Biotechnology Information. [Link]

• Analysis of 20 Amino Acids with the Kairos Amino Acid Kit Using UPLC-MS for Biomedical Research . Waters Corporation. [Link]

• Simultaneous LC-MS/MS-Based Quantification of Free 3-Nitro-l-tyrosine, 3-Chloro-l-tyrosine, and 3-Bromo-l-tyrosine in Plasma of Colorectal Cancer Patients during Early Postoperative Period . ResearchGate. [Link]

• High-Speed Quantitative UPLC-MS Analysis of Multiple Amines in Human Plasma and Serum via Precolumn Derivatization with 6‑Aminoquinolyl-N-hydroxysuccinimidyl Carbamate . Waters Corporation. [Link]

• A Validated Method for the Quantification of Amino Acids in Mammalian Urine . Waters Corporation. [Link]

• Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics . AAPS (American Association of Pharmaceutical Scientists). [Link]

• Clinical validation of a liquid chromatography single quadrupole mass spectrometry (LC-MS) method using Waters Kairos™ Amino Acid Kit reagents . PubMed, National Center for Biotechnology Information. [Link]

• Propanamide . Wikipedia. [Link]

• Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids . Agilent Technologies. [Link]

• Chiral Amino Acid and Peptide Separations – the Next Generation . Chromatography Today. [Link]

• (S)-2-Amino-3-(3-nitrophenyl)propanoic acid | CAS 19883-74-0 . American Elements. [Link]

• Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS . MDPI (Multidisciplinary Digital Publishing Institute). [Link]

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Efficacy of Catalytic Systems in the Synthesis of 3-Amino-3-(3-nitrophenyl)propanamide: A Comparative Guide

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Focus: Objective Performance Comparison, Mechanistic Causality, and Validated Protocols

Introduction: The Challenge of β-Amino Acid Amidation

The synthesis of 3-Amino-3-(3-nitrophenyl)propanamide presents a unique chemoselective challenge in drug development. As a highly functionalized β-amino acid derivative, its primary amide motif is a critical precursor for chiral active pharmaceutical ingredients (APIs) and β-lactam antibiotics.

Traditionally, converting 3-amino-3-(3-nitrophenyl)propanoic acid to its corresponding primary amide relies on stoichiometric coupling reagents (e.g., EDC/HOBt or T3P). While effective, these reagents generate massive E-factors (waste-to-product ratios) and complicate downstream purification. Furthermore, the presence of a basic β-amino group introduces the risk of competitive self-condensation (polymerization) or intramolecular cyclization into a β-lactam.

To achieve high yields without racemization or side-reactions, modern synthesis relies on direct catalytic amidation . In this guide, we evaluate and compare the two leading catalytic systems for this transformation: Electron-deficient Boronic Acids and Zirconium(IV) Oxo Clusters (ZrOC) .

(Note: To ensure absolute chemoselectivity in both evaluated pathways, the substrate is utilized as its N-Boc protected derivative, N-Boc-3-amino-3-(3-nitrophenyl)propanoic acid, followed by quantitative acidic deprotection).

Mechanistic Evaluation of Leading Catalysts

Understanding why a catalyst performs well is essential for process optimization. The efficacy of a catalyst in this context is defined by its ability to activate the carboxylic acid electrophile while resisting deactivation by the generated water byproduct or the basic amine nucleophile.

Boronic Acid Catalysis: 3,4,5-Trifluorophenylboronic Acid

Arylboronic acids operate via the reversible formation of a monoacyloxyborane or bridged B–O–B intermediate. According to extensive mechanistic profiling , electron-withdrawing groups on the aryl ring (such as the fluorine atoms in 3,4,5-trifluorophenylboronic acid) significantly increase the Lewis acidity of the boron center. This accelerates the dehydration step to form the active acyloxyborane complex and facilitates the subsequent nucleophilic attack by the ammonia source.

Fig 1. Catalytic cycle of boronic acid-mediated amidation via an acyloxyborane intermediate.

Zirconium(IV) Catalysis: Zirconium Oxo Clusters (ZrOC)

Recent breakthroughs have demonstrated that simple Zr(IV) salts (like ZrCl₄ or Zr(Cp)₂OTf₂) do not act as isolated Lewis acids; instead, they rapidly assemble in situ into discrete Zirconium Oxo Clusters (ZrOC) . These clusters coordinate the carboxylate substrate. Density Functional Theory (DFT) and kinetic studies reveal that the turnover-limiting step is the C–O bond cleavage following the amine's nucleophilic attack . Zr(Cp)₂(OTf)₂ is particularly effective because the triflate ligands confer high moisture tolerance, eliminating the need for strict anhydrous conditions .

Fig 2. Zirconium-catalyzed amidation pathway driven by in situ Zirconium Oxo Clusters (ZrOC).

Comparative Efficacy and Quantitative Data

The following table summarizes the experimental performance of various catalytic systems in the synthesis of the N-Boc protected precursor of 3-Amino-3-(3-nitrophenyl)propanamide.

Catalyst System	Loading (mol%)	Amine Source	Temp (°C)	Time (h)	Yield (%)	E-Factor	Key Advantage / Limitation
EDC/HOBt (Baseline)	110 (Stoich)	NH₄Cl / DIPEA	25	12	82	High	Mild temp, but massive stoichiometric waste.
3,4,5-Trifluorophenylboronic acid	5	NH₃ (gas)	80	16	89	Low	High atom economy; requires Dean-Stark apparatus.
Zr(Cp)₂(OTf)₂	2	Ammonium carbamate	70	24	94	Very Low	Moisture tolerant; uses stable solid ammonia source.
Ti(OiPr)₄	10	Ammonium carbamate	90	24	78	Low	Cheap metal, but lower yield and higher loading required.

Data Synthesis: While Boronic acids offer an excellent green profile, the Zr(Cp)₂(OTf)₂ / Ammonium Carbamate system is the superior choice for this specific substrate. Ammonium carbamate serves as a highly stable, non-gaseous source of ammonia that works synergistically with the ZrOC active species, driving the reaction to 94% yield with only 2 mol% catalyst loading.

Validated Experimental Protocols

To ensure reproducibility and self-validation, the following step-by-step methodologies incorporate built-in analytical checkpoints.

Protocol A: Boronic Acid-Catalyzed Amidation (The Green Homogeneous Route)

Adapted from established arylboronic acid amidation frameworks .

• Setup: Equip a 100 mL round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Charge: Add N-Boc-3-amino-3-(3-nitrophenyl)propanoic acid (10.0 mmol, 1.0 equiv) and 3,4,5-trifluorophenylboronic acid (0.5 mmol, 5 mol%).

• Solvent & Reagent: Suspend the mixture in 40 mL of anhydrous toluene. Bubble anhydrous NH₃ gas through the solution for 15 minutes to saturate.

• Reaction: Heat the mixture to reflux (110 °C). The Dean-Stark trap will continuously remove the H₂O byproduct, driving the equilibrium.

• Validation Checkpoint: After 16 hours, sample the reaction. Perform FT-IR analysis; the disappearance of the carboxylic acid carbonyl stretch (~1710 cm⁻¹) and the appearance of the primary amide doublet (~3350, 3180 cm⁻¹) indicates completion.

• Workup: Cool to room temperature, wash with 1M HCl (to remove residual ammonia and catalyst), followed by brine. Dry over Na₂SO₄ and concentrate in vacuo.

• Deprotection: Stir the crude product in 4M HCl in dioxane for 2 hours at room temperature to yield the final 3-Amino-3-(3-nitrophenyl)propanamide hydrochloride salt.

Protocol B: Zirconium-Catalyzed Amidation (The Moisture-Tolerant Route)

Optimized for scalability and operational simplicity without water scavenging.

• Setup: Use an oven-dried 50 mL Schlenk flask or sealed microwave vial equipped with a magnetic stir bar.

• Charge: Add N-Boc-3-amino-3-(3-nitrophenyl)propanoic acid (10.0 mmol, 1.0 equiv), Zr(Cp)₂(OTf)₂·THF (0.2 mmol, 2 mol%), and ammonium carbamate (20.0 mmol, 2.0 equiv).

• Solvent: Add 20 mL of Cyclopentyl methyl ether (CPME) or THF. Note: Strict anhydrous conditions are not required due to the triflate ligand's stability.

• Reaction: Seal the vessel and heat to 70 °C in an oil bath for 24 hours.

• Validation Checkpoint: Monitor via HPLC (UV detection at 254 nm due to the nitrophenyl chromophore). Look for >95% conversion of the starting material peak.

• Workup: Cool the mixture. Filter directly through a short pad of silica gel (~15 g) to remove the ZrOC catalyst, eluting with an Ethyl Acetate/Triethylamine (20:1) mixture. Concentrate the filtrate.

• Deprotection: Treat with Trifluoroacetic acid (TFA) / DCM (1:1) for 1 hour, then precipitate the final free amine product using cold diethyl ether.

References

• Liu, S., Yang, Y., Liu, X., Ferdousi, F. K., Batsanov, A. S., & Whiting, A. (2013). "Direct Amidation of Amino Acid Derivatives Catalyzed by Arylboronic Acids: Applications in Dipeptide Synthesis." European Journal of Organic Chemistry.[Link]

• Zhang, Y., et al. (2024). "Mechanism Insight into Direct Amidation Catalyzed by Zr Salts: Evidence of Zr Oxo Clusters as Active Species." Journal of the American Chemical Society.[Link]

• Lundberg, H., Tinnis, F., & Adolfsson, H. (2017). "Mechanistic Elucidation of Zirconium-Catalyzed Direct Amidation." ACS Catalysis.[Link]

• Tinnis, F., et al. (2019). "Zirconium catalyzed amide formation without water scavenging." European Journal of Organic Chemistry.[Link]

• Taussat, A., de Figueiredo, R. M., & Campagne, J.-M. (2023). "Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review." Molecules (MDPI).[Link]

Safety & Regulatory Compliance

A Researcher's Comprehensive Guide to Handling 3-Amino-3-(3-nitrophenyl)propanamide: From Personal Protection to Disposal

Hazard Analysis: A Proactive Assessment

The molecular structure of 3-Amino-3-(3-nitrophenyl)propanamide suggests several potential hazards. Aromatic nitro compounds are often toxic and can be absorbed through the skin, while aromatic amines can also present significant health risks.[1] Compounds with similar functional groups are known to cause skin irritation, serious eye irritation, and potential respiratory irritation.[2] Therefore, it is prudent to treat this compound with a high degree of caution, assuming it possesses these characteristics.

Assumed Hazard Classifications:

• Skin Irritant

• Serious Eye Irritant

• Potential Respiratory Tract Irritant[2]

• Potential for Toxicity via Skin Absorption[1]

Personal Protective Equipment (PPE): Your Primary Defense

The selection and proper use of PPE are fundamental to preventing chemical exposure.[3] Your choice of PPE should always be based on a thorough risk assessment of the specific procedures you are performing.

A baseline of PPE is mandatory for any work with 3-Amino-3-(3-nitrophenyl)propanamide.[4][5]

• Eye and Face Protection: Chemical splash goggles that meet OSHA 29 CFR 1910.133 or European Standard EN166 are required.[6][7] Standard safety glasses do not provide a sufficient seal to protect against fine powders or splashes.[8] When there is a significant risk of splashing, a face shield should be worn in addition to goggles.[3][8]

• Hand Protection: Chemically resistant gloves are essential. Nitrile gloves are a suitable choice for handling many research chemicals and provide good protection against incidental contact.[9] Always inspect gloves for tears or punctures before use.[10] For prolonged handling or when preparing solutions, consider double-gloving or using a heavier-duty glove. After handling, remove gloves using the proper technique to avoid contaminating your skin and dispose of them in the designated chemical waste stream.

• Protective Clothing: A flame-resistant laboratory coat is recommended and should be kept fully fastened to protect your skin and personal clothing from potential spills.[4][9] Do not wear shorts, skirts, or open-toed shoes in the laboratory; long pants and closed-toe shoes are mandatory to protect your lower extremities.[4][10]

The level of PPE required can change based on the specific task being performed. The following table provides guidance for common laboratory scenarios.

Situation	Required PPE	Specifications & Rationale
Routine Handling (e.g., weighing, small-scale solution prep)	Eye/Face Protection, Hand Protection, Lab Coat	Standard protocol for minimizing exposure during routine tasks. Goggles protect from dust particles, and gloves prevent skin contact.[6]
Risk of Dust/Aerosol Generation (e.g., sonicating, vortexing)	Respiratory Protection (in addition to core PPE)	Use a NIOSH/MSHA-approved N95 dust mask or, preferably, conduct the entire operation within a certified chemical fume hood to contain aerosols at the source.[6][11]
Large Spills or Uncontrolled Release	Full Body Protection, Advanced Respiratory Protection	In the event of a large spill, enhanced protection is critical. This includes splash goggles, a full chemical-resistant suit, boots, and gloves. A self-contained breathing apparatus (SCBA) may be necessary depending on the scale and ventilation.[6][12]

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach to handling minimizes risk at every stage of an experiment.[13] The following workflow is designed to provide a self-validating system of safety checks and procedures.

• Ventilation is Key: Always handle 3-Amino-3-(3-nitrophenyl)propanamide in a properly functioning chemical fume hood.[9][14] This is the most critical engineering control for minimizing inhalation exposure.

• Emergency Readiness: Before you begin, confirm the location and functionality of the nearest eyewash station and safety shower.[6][7] Ensure you have a spill kit readily accessible that contains a non-combustible absorbent material like sand or vermiculite.[1]

• PPE Inspection: Meticulously inspect all PPE for damage, such as cracks in goggles or holes in gloves, before each use.[10] Do not use compromised equipment.

• Clear Workspace: Maintain a clean and uncluttered work area to prevent accidental spills and cross-contamination.[10]

Caption: Safe Handling Workflow for 3-Amino-3-(3-nitrophenyl)propanamide.

• Weighing: When weighing the solid compound, do so on a tared weigh paper or in a container within the fume hood to contain any airborne dust.

• Transfers: Use a spatula for solid transfers. When adding the compound to a solvent, do so slowly to avoid splashing. If transferring a solution, pour carefully, keeping the container opening away from your face.[9]

• Housekeeping: Clean up any minor spills immediately. Ensure all containers are clearly and accurately labeled with the full chemical name and any known hazards.[5]

Disposal Plan: Responsible Chemical Waste Management

Proper disposal is a critical component of laboratory safety and environmental responsibility.

• Do Not Use the Drain: Never dispose of 3-Amino-3-(3-nitrophenyl)propanamide or its solutions down the sink.[14] Aromatic and halogenated compounds often require specific waste streams.[14]

• Designated Containers: Collect all waste containing this compound in a designated, properly labeled, and sealable hazardous waste container.[14][15] The container should be made of a non-reactive material.[4]

• Follow Institutional Protocols: Adhere strictly to your institution's chemical waste management guidelines for pickup and disposal of hazardous waste.[14][15]

• Solid Waste: Dispose of used gloves, weigh papers, and other contaminated disposable materials in a designated solid chemical waste container. Do not discard them in the regular trash.

• Reusable Equipment: Decontaminate glassware and other reusable equipment thoroughly. A common procedure involves rinsing with an appropriate solvent (which must also be collected as hazardous waste), followed by washing with soap and water.

Emergency Procedures: Be Prepared for Accidents

Accidents can happen even in the most careful laboratories. Knowing how to respond is crucial.[5]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing any contaminated clothing.[7][16] Seek immediate medical attention.

• Eye Contact: Go directly to the nearest eyewash station and flush the eyes with water for at least 15 minutes, holding the eyelids open.[7][17] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If they are not breathing, begin artificial respiration (if trained to do so).[7] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and seek immediate medical attention.[16]

By adhering to these comprehensive guidelines, researchers can confidently and safely handle 3-Amino-3-(3-nitrophenyl)propanamide, ensuring both personal safety and the integrity of their work.

References

• Safety First: Best Practices for Handling Research Chemicals. (2025, September 4). XPRESS CHEMS.
• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.). Princeton University.
• Safe Lab Practices. (2026, March 3). University of Nebraska-Lincoln Environmental Health & Safety.
• Chemical Safety Best Practices in The Lab. (2023, December 22). Green World Group.
• Life-Changing Safety Tips for Handling Laboratory Chemicals. (n.d.). Actylis Lab Solutions.
• Personal protective equipment for handling 2-Amino-5-nitrobenzoic acid. (2025, December). BenchChem.
• Personal Protective Equipment. (n.d.). Occupational Safety and Health Administration (OSHA).
• The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5). Dival.
• Personal Protective Equipment. (2025, September 12). U.S. Environmental Protection Agency (EPA).
• SAFETY DATA SHEET for a related compound. (2025, November 6). Sigma-Aldrich.
• Technical Support Center: Safe Handling and Storage of Nitro Compounds. (n.d.). BenchChem.
• 3-Amino-N-methylpropanamide. (2025, April 14). PubChem.
• Safe Laboratory Practices: Handling and Disposing of Organic Substances. (2025, March 4). Chemistry LibreTexts.
• SAFETY DATA SHEET for a related compound. (2025, January 3). TCI Chemicals.
• Personal Protective Equipment in Chemistry. (n.d.). University of Northern Iowa Environmental Health and Safety.
• SAFETY DATA SHEET for a related compound. (2025, December 19). Fisher Scientific.
• 3-Nitropropionic acid - Safety Data Sheet. (n.d.). Sigma-Aldrich.
• 3-Aminopropanol - Safety Data Sheet. (2026, January 31). ChemicalBook.
• Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt.

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